1-Bromopentadecane-d3

Core Science & Biosynthesis

The Gold Standard in Quantitative Analysis: A Technical Guide to 1-Bromopentadecane-d3 in Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical research, particularly within drug development and metabolic studies, the demand for precise and accurate quantification of molecules is paramount. Stable isotope-labeled compounds have emerged as the gold standard for achieving this, with deuterated molecules at the forefront. This technical guide focuses on 1-Bromopentadecane-d3, a deuterated long-chain alkyl bromide, and its pivotal role in enhancing the reliability of quantitative mass spectrometry-based assays and its potential as a tracer in metabolic research.

Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The primary application of 1-Bromopentadecane-d3 in research is as an internal standard in a powerful analytical technique known as Isotope Dilution Mass Spectrometry (IDMS). The fundamental principle of IDMS lies in the addition of a known quantity of an isotopically labeled version of the analyte (in this case, 1-Bromopentadecane-d3) to a sample at the very beginning of the analytical workflow.

This "heavy" standard is chemically identical to the "light" (non-deuterated) analyte of interest. Consequently, it experiences the same physical and chemical variations throughout the entire experimental process, including extraction, derivatization, and ionization. Because the mass spectrometer can differentiate between the heavy and light versions of the molecule, any loss or variation during the procedure affects both compounds equally. This allows for highly accurate quantification based on the ratio of the two signals, effectively canceling out experimental inconsistencies.

Applications of 1-Bromopentadecane-d3 in Research

Given its chemical nature as a long-chain alkyl bromide, the applications of 1-Bromopentadecane-d3 are primarily centered around two key areas:

• Quantitative Analysis of Long-Chain Alkyl Halides: In various fields, from environmental science to drug development, there is a need to accurately quantify long-chain alkyl halides. 1-Bromopentadecane-d3 can serve as an ideal internal standard for the quantification of 1-Bromopentadecane and other structurally similar long-chain alkyl bromides or halides. This is crucial for applications such as:

  • Pharmacokinetic studies: Tracking the absorption, distribution, metabolism, and excretion (ADME) of drug candidates that contain a long-chain alkyl bromide moiety.

  • Biomarker quantification: Measuring the levels of specific long-chain alkyl bromides that may serve as biomarkers for disease or exposure to certain environmental agents.

  • Quality control in chemical synthesis: Ensuring the precise concentration of a synthesized long-chain alkyl bromide.

• Metabolic and Lipidomic Tracing: Deuterated molecules are invaluable tools for tracing the metabolic fate of compounds in biological systems.[1] While less common than for fatty acids, 1-Bromopentadecane-d3 has the potential to be used as a tracer in studies of:

  • Lipid metabolism: Once metabolized and the bromide is cleaved, the deuterated pentadecane chain can be incorporated into various lipid species. By tracking the appearance of the deuterium label in different lipids over time, researchers can elucidate metabolic pathways.

  • Bioaccumulation and distribution: In environmental or toxicological studies, 1-Bromopentadecane-d3 can be used to track the uptake, distribution, and excretion of long-chain alkyl halides in organisms.

Experimental Protocol: Quantitative Analysis of 1-Bromopentadecane in a Biological Matrix using 1-Bromopentadecane-d3 as an Internal Standard

This section provides a detailed methodology for the quantification of 1-Bromopentadecane in a biological matrix (e.g., plasma) using 1-Bromopentadecane-d3 as an internal standard, based on established protocols for similar long-chain alkyl halides.

Materials and Reagents

• 1-Bromopentadecane (analyte)

• 1-Bromopentadecane-d3 (internal standard)

• LC-MS grade acetonitrile, methanol, and water

• Formic acid

• Biological matrix (e.g., human plasma)

• Microcentrifuge tubes

• Autosampler vials

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare 1 mg/mL stock solutions of 1-Bromopentadecane and 1-Bromopentadecane-d3 in acetonitrile.

• Working Standard Solutions: Serially dilute the 1-Bromopentadecane stock solution with a 50:50 mixture of acetonitrile and water to prepare a series of calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromopentadecane-d3 at a concentration of 100 ng/mL in acetonitrile.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3 ng/mL, 300 ng/mL, and 800 ng/mL) by spiking the appropriate amount of 1-Bromopentadecane working solution into the biological matrix.

Sample Preparation and Extraction

• Aliquoting: Aliquot 100 µL of each calibration standard, QC sample, and unknown sample into separate microcentrifuge tubes.

• Spiking with Internal Standard: Add 10 µL of the 100 ng/mL 1-Bromopentadecane-d3 internal standard working solution to all tubes except for blank samples (which should receive 10 µL of acetonitrile).

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortexing: Vortex each tube vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of clean tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at room temperature.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Transfer: Transfer the reconstituted samples to autosampler vials for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 10% B

  • 1-5 min: Linear gradient from 10% to 95% B

  • 5-7 min: Hold at 95% B

  • 7-7.1 min: Return to 10% B

  • 7.1-9 min: Re-equilibration at 10% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MS/MS Transitions (MRM):

  • 1-Bromopentadecane: Precursor ion (M+H)+ -> Product ion (to be determined experimentally, likely a fragment resulting from the loss of HBr or a hydrocarbon fragment).

  • 1-Bromopentadecane-d3: Precursor ion (M+H+3)+ -> Product ion (corresponding fragment, shifted by 3 Da).

Data Presentation

The following tables represent hypothetical quantitative data from a validation experiment to demonstrate the performance of the described method.

Table 1: Calibration Curve Data

Nominal Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1	5,234	510,876	0.0102	0.98	98.0
5	26,170	512,345	0.0511	5.05	101.0
10	51,890	509,987	0.1017	10.1	101.0
50	258,900	511,234	0.5064	49.8	99.6
100	515,678	510,567	1.0100	100.5	100.5
500	2,598,765	512,987	5.0659	501.5	100.3
1000	5,187,654	511,876	10.1346	998.7	99.9

Table 2: Quality Control (QC) Sample Data

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=6)	Standard Deviation	Coefficient of Variation (%CV)	Accuracy (%)
Low	3	2.95	0.15	5.1	98.3
Medium	300	305.4	12.2	4.0	101.8
High	800	792.0	35.6	4.5	99.0

Visualizations

Isotope Dilution Mass Spectrometry Workflow

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of 1-Bromopentadecane-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic route and detailed characterization methods for 1-Bromopentadecane-d3. Given the absence of a directly published synthesis for this specific isotopologue, this guide outlines a robust, two-step synthetic pathway commencing from a commercially available starting material. The characterization section provides data for the non-deuterated analogue, 1-Bromopentadecane, and offers a detailed analysis of the expected spectroscopic changes upon terminal deuteration.

Synthesis of 1-Bromopentadecane-d3

A plausible and efficient synthesis of 1-Bromopentadecane-d3 can be achieved through a two-step process. The first step involves the reduction of a suitable derivative of pentadecanoic acid with a deuterated reducing agent to yield 1-pentadecanol-15,15,15-d3. The subsequent step is the bromination of the deuterated alcohol to afford the desired product.

Step 1: Synthesis of 1-Pentadecanol-15,15,15-d3

The terminal trideuteration of 1-pentadecanol can be accomplished by the reduction of a pentadecanoic acid derivative, such as methyl pentadecanoate or pentadecanoyl chloride, using a powerful deuterated reducing agent. Lithium aluminum deuteride (LiAlD₄) is an excellent candidate for this transformation due to its high efficiency in reducing esters and acid chlorides to alcohols.

Reaction:

Experimental Protocol: Synthesis of 1-Pentadecanol-15,15,15-d3

Materials:

• Methyl pentadecanoate

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dry ice/acetone bath

• 1 M Hydrochloric acid (HCl), cooled

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• A solution of methyl pentadecanoate in anhydrous diethyl ether is added dropwise to a stirred suspension of lithium aluminum deuteride in anhydrous diethyl ether at 0 °C under an inert atmosphere (e.g., argon or nitrogen).

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 4 hours to ensure complete reduction.

• The reaction is then carefully quenched by the slow, sequential addition of water, followed by 15% aqueous sodium hydroxide, and finally more water, while cooling in an ice bath.

• The resulting granular precipitate is filtered off and washed with diethyl ether.

• The combined organic phases are washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield crude 1-pentadecanol-15,15,15-d3.

• The crude product can be purified by flash column chromatography on silica gel or by recrystallization.

Step 2: Synthesis of 1-Bromopentadecane-d3

The synthesized 1-pentadecanol-15,15,15-d3 can be converted to 1-Bromopentadecane-d3 using a variety of established bromination methods. A common and effective method is the Appel reaction, which utilizes carbon tetrabromide (CBr₄) and triphenylphosphine (PPh₃).

Reaction:

Experimental Protocol: Synthesis of 1-Bromopentadecane-d3

Materials:

• 1-Pentadecanol-15,15,15-d3

• Carbon tetrabromide (CBr₄)

• Triphenylphosphine (PPh₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Hexane

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 1-pentadecanol-15,15,15-d3 and carbon tetrabromide in anhydrous dichloromethane at 0 °C, triphenylphosphine is added portion-wise.

• The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 2 hours.

• The solvent is removed under reduced pressure.

• Hexane is added to the residue to precipitate triphenylphosphine oxide.

• The mixture is filtered, and the filtrate is concentrated.

• The crude product is purified by flash column chromatography on silica gel using hexane as the eluent to afford pure 1-Bromopentadecane-d3.

Characterization of 1-Bromopentadecane-d3

Physicochemical Properties of 1-Bromopentadecane

Property	Value
Molecular Formula	C₁₅H₃₁Br
Molecular Weight	291.31 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	159-160 °C at 5 mmHg
Melting Point	17-19 °C
Density	1.005 g/mL at 25 °C

Spectroscopic Data of 1-Bromopentadecane

¹H NMR Spectroscopy

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
3.41	Triplet	2H	-CH₂Br
1.85	Quintet	2H	-CH₂CH₂Br
1.42	Multiplet	2H	-CH₂CH₂CH₂Br
1.26	Broad Singlet	22H	-(CH₂)₁₁-
0.88	Triplet	3H	-CH₃

Expected Changes for 1-Bromopentadecane-d3:

In the ¹H NMR spectrum of 1-Bromopentadecane-d3, the triplet at 0.88 ppm, corresponding to the terminal methyl group, will be absent. The integration of the broad singlet at 1.26 ppm will remain unchanged as it corresponds to the internal methylene groups.

¹³C NMR Spectroscopy

Chemical Shift (ppm)	Assignment
33.9	-CH₂Br
32.8	-CH₂CH₂Br
29.7	-(CH₂)₁₀-
29.5
29.4
29.2
28.8
28.2
22.7	-CH₂CH₃
14.1	-CH₃

Expected Changes for 1-Bromopentadecane-d3:

In the ¹³C NMR spectrum of 1-Bromopentadecane-d3, the signal for the terminal methyl carbon at 14.1 ppm will appear as a multiplet (typically a 1:1:1 triplet for a -CD₃ group coupled to ¹³C) and will be significantly less intense due to the absence of the Nuclear Overhauser Effect (NOE) from the directly attached deuterium atoms. The chemical shift may also be slightly different due to the isotope effect.

Mass Spectrometry (Electron Ionization)

m/z	Relative Intensity	Assignment
292/290	Low	[M]⁺ (Molecular ion)
211	Moderate	[M - Br]⁺
135/137	High	[C₄H₈Br]⁺
57	High	[C₄H₉]⁺
43	Base Peak	[C₃H₇]⁺

Expected Changes for 1-Bromopentadecane-d3:

The molecular ion peak in the mass spectrum of 1-Bromopentadecane-d3 will be shifted to m/z 295/293, reflecting the increase in mass due to the three deuterium atoms. The fragment corresponding to the loss of bromine, [M - Br]⁺, will be observed at m/z 214. Other fragment ions containing the terminal deuterated methyl group will also show a corresponding mass shift. For instance, the fragment corresponding to the entire alkyl chain would be 3 mass units heavier. The base peak at m/z 43, corresponding to the propyl fragment, is unlikely to be affected as it arises from fragmentation of the non-deuterated part of the chain.

Visualizations

Synthetic Workflow

Caption: Proposed two-step synthesis of 1-Bromopentadecane-d3.

This guide provides a comprehensive framework for the synthesis and characterization of 1-Bromopentadecane-d3. Researchers and scientists can utilize the proposed protocols and expected characterization data as a foundation for their work in drug development and other scientific endeavors requiring this deuterated long-chain bromoalkane. It is imperative that all experimental work is conducted with appropriate safety precautions in a well-equipped laboratory setting.

Technical Guide: Isotopic Purity and Labeling Efficiency of 1-Bromopentadecane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium-labeled compounds, such as 1-Bromopentadecane-d3, are invaluable tools in pharmaceutical research and development. They serve as internal standards in pharmacokinetic studies, aid in metabolism and disposition (ADME) investigations, and can be used to probe reaction mechanisms. The utility of these compounds is fundamentally dependent on their isotopic purity and the precise extent of deuterium incorporation, referred to as labeling efficiency. This technical guide provides a comprehensive overview of the core principles and methodologies for determining these critical parameters for 1-Bromopentadecane-d3.

While specific batch data for 1-Bromopentadecane-d3 is not publicly available, this guide outlines the standard experimental protocols and data interpretation necessary for its quality control. The quantitative data presented herein is illustrative, based on typical specifications for analogous deuterated compounds.

Data Presentation: Isotopic Purity and Labeling Efficiency

The isotopic purity and labeling efficiency of 1-Bromopentadecane-d3 are determined through a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The data is typically summarized as follows:

Parameter	Method	Specification	Representative Data
Chemical Purity	GC-MS, ¹H NMR	≥ 97%	98.5%
Isotopic Purity (Atom % D)	Mass Spectrometry, NMR	≥ 98 atom % D	99.2 atom % D
Deuterium Incorporation	Mass Spectrometry	Report Distribution	d3: >99%, d2: <1%, d1: <0.1%, d0: <0.1%
Site of Labeling	²H NMR, ¹³C NMR	Terminal methyl group	Confirmed

Experimental Protocols

Synthesis of 1-Bromopentadecane-d3

A common synthetic route to 1-Bromopentadecane-d3 involves the bromination of the corresponding deuterated alcohol, 1-pentadecanol-d3.

Illustrative Synthesis Workflow:

Caption: A generalized synthetic workflow for 1-Bromopentadecane-d3.

Isotopic Purity Determination by Mass Spectrometry

Mass spectrometry (MS) is a primary technique for determining the isotopic enrichment and distribution of deuterium in the labeled compound.

Methodology:

• Sample Preparation: A dilute solution of 1-Bromopentadecane-d3 is prepared in a suitable volatile solvent (e.g., hexane or ethyl acetate).

• Instrumentation: A high-resolution mass spectrometer, often coupled with a gas chromatograph (GC-MS), is used for analysis. Electron ionization (EI) is a common ionization technique for such molecules.

• Data Acquisition: The mass spectrum is acquired, paying close attention to the molecular ion region.

• Data Analysis:

  • The mass-to-charge ratio (m/z) of the molecular ion peak for the unlabeled (d0) and deuterated (d3) species is determined.

  • The relative intensities of the isotopic peaks (M, M+1, M+2, etc.) are measured. The presence of bromine results in a characteristic M and M+2 isotopic pattern due to its natural isotopes (⁷⁹Br and ⁸¹Br).

  • The percentage of each isotopologue (d0, d1, d2, d3, etc.) is calculated from the relative intensities of their corresponding molecular ion peaks.

  • Isotopic purity (atom % D) is calculated based on the weighted average of the deuterium content across all isotopologues.

Workflow for Isotopic Purity Analysis:

Caption: Quality control workflow for 1-Bromopentadecane-d3.

Confirmation of Labeling Position by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for confirming the position of the deuterium labels and providing complementary data on isotopic purity.

Methodology:

• ¹H NMR (Proton NMR):

  • Sample Preparation: A precise amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Data Acquisition: A standard ¹H NMR spectrum is acquired.

  • Data Analysis: The absence or significant reduction of the signal corresponding to the protons on the terminal methyl group confirms successful deuteration at that position. The integration of the residual proton signal at this position, relative to other protons in the molecule, can be used to estimate the isotopic enrichment.

• ²H NMR (Deuterium NMR):

  • Sample Preparation: A concentrated solution of the sample is prepared in a protonated solvent (e.g., CHCl₃).

  • Data Acquisition: A ²H NMR spectrum is acquired.

  • Data Analysis: A signal at the chemical shift corresponding to the terminal methyl group confirms the presence and location of the deuterium label. The chemical shift will be very similar to the corresponding proton signal in the ¹H NMR spectrum.

• ¹³C NMR (Carbon-13 NMR):

  • Sample Preparation: A concentrated solution is prepared in a deuterated solvent.

  • Data Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired.

  • Data Analysis: The signal for the carbon atom attached to the deuterium atoms (the terminal methyl carbon) will appear as a multiplet (typically a triplet for a -CD₃ group) due to C-D coupling. The chemical shift will also be slightly upfield compared to the unlabeled compound. This provides definitive confirmation of the labeling site.

Signaling Pathways and Logical Relationships

The application of 1-Bromopentadecane-d3 in drug development often involves its use as an internal standard in bioanalytical assays to support pharmacokinetic studies. The logical relationship for its use is depicted below.

Logical Workflow for Use as an Internal Standard:

Caption: Use of 1-Bromopentadecane-d3 as an internal standard.

Conclusion

The robust characterization of the isotopic purity and labeling efficiency of 1-Bromopentadecane-d3 is paramount for its effective use in research and drug development. The combination of mass spectrometry and multinuclear NMR spectroscopy provides a comprehensive analytical workflow to ensure the quality and reliability of this important research chemical. While specific data for this compound is not always publicly accessible, the methodologies outlined in this guide provide the necessary framework for its rigorous evaluation.

Commercial Sourcing and Applications of 1-Bromopentadecane-d3 for Laboratory Use: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and potential laboratory applications of 1-Bromopentadecane-d3. This deuterated long-chain alkyl halide serves as a valuable building block in the synthesis of complex deuterated molecules for various research applications, particularly in biophysical studies of lipid membranes and metabolic tracing.

Commercial Suppliers and Product Specifications

1-Bromopentadecane-d3 is a specialized chemical available from a limited number of suppliers. The primary manufacturer identified is C/D/N Isotopes, with distribution through major laboratory suppliers like Fisher Scientific. While direct price listings are often unavailable without an institutional account, this guide provides the necessary information to obtain quotations.

For comparison, data for the non-deuterated form, 1-Bromopentadecane, is also included, as it is more widely available and its properties are well-documented.

Table 1: Commercial Supplier Information for 1-Bromopentadecane-d3 and its Non-Deuterated Analog

Supplier	Product Name	Catalog Number	CAS Number	Purity/Isotopic Enrichment	Available Quantities
C/D/N Isotopes	1-Bromopentadecane-15,15,15-d3	D-5705	1219805-83-0	99 atom % D	0.05 g, 0.1 g
Fisher Scientific (distributor for C/D/N Isotopes)	1-Bromopentadecane-15,15,15-d3	On Request	1219805-83-0	99 atom % D	0.1 g
Sigma-Aldrich	1-Bromopentadecane	238333	629-72-1	97%	10 g, 50 g
Toronto Research Chemicals	1-Bromopentadecane	B689215	629-72-1	Not specified	1 g, 5 g, 10 g
Cayman Chemical	1-Bromopentadecane	On Request	629-72-1	Not specified	Not specified

Note: Pricing for 1-Bromopentadecane-d3 is typically provided upon quotation request. Please visit the supplier websites for the most current information.

Physicochemical Data

The following table summarizes key physicochemical properties for both the deuterated and non-deuterated forms of 1-bromopentadecane.

Table 2: Physicochemical Properties of 1-Bromopentadecane-d3 and 1-Bromopentadecane

Property	1-Bromopentadecane-15,15,15-d3	1-Bromopentadecane
Molecular Formula	C15H30D3Br	C15H31Br
Molecular Weight	~294.33 g/mol	291.31 g/mol
Appearance	Not specified (likely a colorless to pale yellow liquid)	Colorless to pale yellow liquid
Boiling Point	Not specified	159-160 °C at 5 mmHg
Melting Point	Not specified	17-19 °C
Density	Not specified	1.005 g/mL at 25 °C

Experimental Protocols and Applications

While specific, detailed experimental protocols for the direct application of 1-Bromopentadecane-d3 are not readily found in published literature, its primary use is as a deuterated building block in organic synthesis. The terminal bromine atom allows for the facile introduction of the deuterated pentadecyl chain into larger molecules of biological interest, such as fatty acids, lipids, and surfactants.

The resulting deuterated molecules are invaluable tools in a variety of advanced analytical techniques:

• Neutron Scattering: Deuteration provides a significant contrast variation for neutron scattering experiments, enabling detailed structural studies of lipid bilayers and model cell membranes. The location and dynamics of the deuterated lipid chains can be precisely determined.

• Mass Spectrometry: Deuterated standards are commonly used as internal standards in quantitative mass spectrometry-based lipidomics and metabolomics to improve the accuracy and precision of measurements.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Deuterium labeling can simplify complex proton NMR spectra and provide unique structural and dynamic information.

Representative Synthetic Protocol: Synthesis of a Deuterated Fatty Acid

The following is a generalized protocol for the synthesis of a terminally deuterated palmitic acid (hexadecanoic acid-d3) using 1-Bromopentadecane-d3. This protocol is based on standard organic chemistry principles.

Materials:

• 1-Bromopentadecane-d3

• Magnesium turnings

• Anhydrous diethyl ether

• Carbon dioxide (dry ice)

• Hydrochloric acid (aqueous solution)

• Standard laboratory glassware and workup reagents

Methodology:

• Grignard Reagent Formation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. A solution of 1-Bromopentadecane-d3 in anhydrous diethyl ether is added dropwise to initiate the formation of the Grignard reagent, pentadecyl-d3-magnesium bromide. The reaction is typically initiated with gentle heating and then maintained at room temperature or reflux until the magnesium is consumed.

• Carboxylation: The freshly prepared Grignard reagent is cooled in a dry ice/acetone bath. Crushed dry ice (solid carbon dioxide) is then added portion-wise to the reaction mixture. The Grignard reagent reacts with the carbon dioxide to form the magnesium salt of the carboxylic acid.

• Acidification and Workup: After the addition of dry ice is complete and the reaction mixture has warmed to room temperature, the reaction is quenched by the slow addition of an aqueous solution of hydrochloric acid. This protonates the carboxylate salt to yield the free fatty acid, hexadecanoic acid-d3.

• Extraction and Purification: The aqueous and organic layers are separated. The aqueous layer is extracted multiple times with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude deuterated fatty acid can be further purified by recrystallization or column chromatography to yield the final product.

Characterization: The final product should be characterized by mass spectrometry to confirm the molecular weight and deuterium incorporation, and by NMR spectroscopy to confirm the structure and isotopic labeling pattern.

Visualizing the Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of a deuterated lipid using 1-Bromopentadecane-d3 as a starting material.

Caption: Synthetic pathway for deuterated lipids.

Signaling Pathways

Currently, there is no scientific literature to suggest that 1-Bromopentadecane or its deuterated isotopologue are directly involved in specific cellular signaling pathways. Its utility in a research context is primarily as a synthetic building block and an internal standard for analytical purposes.

Safety Information

1-Bromopentadecane is classified as a hazardous substance. The safety data sheet (SDS) for the non-deuterated form indicates that it can cause skin and serious eye irritation, and may cause respiratory irritation. It is also harmful to aquatic life with long-lasting effects. The deuterated form should be handled with the same precautions.

Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Researchers should always consult the most recent Safety Data Sheet from the supplier before handling this chemical.

safety and handling guidelines for 1-Bromopentadecane-d3

An In-depth Technical Guide to the Safety and Handling of 1-Bromopentadecane-d3

This guide provides comprehensive safety and handling information for 1-Bromopentadecane-d3, tailored for researchers, scientists, and professionals in drug development. Due to the limited specific data on the deuterated form, this document primarily relies on data from the non-deuterated analogue, 1-Bromopentadecane, and specifies where information on the deuterated compound is available.

Chemical and Physical Properties

1-Bromopentadecane-d3 is a long-chain brominated alkane. While its toxicological properties have not been fully investigated, its physical characteristics are well-documented.[1] Understanding these properties is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of 1-Bromopentadecane

Property	Value	Source
Molecular Formula	C₁₅H₃₁Br	[2]
Molecular Weight	291.31 g/mol	[3][4]
Appearance	Clear to light yellow liquid	[1][2][5]
Physical State	Liquid	[2]
Melting Point	17 - 19 °C (62.6 - 66.2 °F)	[1][2]
Boiling Point	159 - 160 °C (318.2 - 320 °F) at 5 mmHg	[2]
Flash Point	110 °C (230 °F) - closed cup	[1][2]
Density	1.005 g/cm³ at 25 °C	[1][2]
Vapor Density	10.06 - 10.1 (Air = 1.0)	[1]
Vapor Pressure	<1 mmHg at 20 °C
Water Solubility	Insoluble / No data available	[1][5]
Refractive Index	n20/D 1.461

| Storage Class | 10 - Combustible liquids | |

Hazard Identification and Classification

The hazard classification for 1-Bromopentadecane indicates potential for irritation. However, it is important to note that the toxicological properties have not been fully investigated.[1][2]

Table 2: GHS Hazard Classification for 1-Bromopentadecane

Hazard Class	Hazard Category	Hazard Statement
Skin corrosion/irritation	Category 2	H315: Causes skin irritation[3]
Serious eye damage/eye irritation	Category 2	H319: Causes serious eye irritation[3]

| Specific target organ toxicity, single exposure; Respiratory tract irritation | Category 3 | H335: May cause respiratory irritation[3] |

Note: Some safety data sheets indicate no health hazards under normal use.[2] Given the conflicting information and the lack of comprehensive testing, it is prudent to handle this chemical with care.

Toxicological Profile

There is a significant lack of toxicological data for 1-Bromopentadecane and its deuterated form. Most safety data sheets state that the toxicological properties have not been thoroughly investigated.[1][2]

Table 3: Summary of Toxicological Data

Toxicological Endpoint	Finding
Acute Toxicity	No data available[1]
Skin Corrosion/Irritation	Causes skin irritation (Category 2)[3]
Serious Eye Damage/Irritation	Causes serious eye irritation (Category 2)[3]
Respiratory or Skin Sensitisation	No data available[1]
Germ Cell Mutagenicity	No data available[1][2]
Carcinogenicity	No component is identified as a carcinogen by IARC, NTP, or OSHA[1]
Reproductive Toxicity	No data available[1][2]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation[3]
Specific Target Organ Toxicity (Repeated Exposure)	No data available[1][2]

| Aspiration Hazard | No data available[2] |

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.

Handling

• Avoid contact with skin, eyes, and clothing.[2][6]

• Do not breathe mist, vapors, or spray.[2][7]

• Ensure adequate ventilation in the handling area.[6][8]

• Wash hands thoroughly after handling.[6]

• Wear appropriate personal protective equipment (PPE).[8]

Storage

• Store in a cool, dry, and well-ventilated place.[1][6][7]

• Keep the container tightly closed.[1][6][7]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[2][6]

Caption: Logical workflow for the safe handling of 1-Bromopentadecane-d3.

Personal Protective Equipment (PPE)

The use of appropriate PPE is critical to prevent exposure.

• Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2][8] Inspect gloves before use.[7]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is generally not required.[2] If vapors or mists are generated, use a multi-purpose combination respirator cartridge.

Emergency Procedures

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[1][8]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and shoes. Get medical attention.[1][2][8]

• Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.[7][8]

• Ingestion: Clean mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Get medical attention.[1][2][8]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[1][2][8]

• Hazardous Combustion Products: Fire may produce irritating gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide gas.[1][2][6][8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][6][8]

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as required. Avoid breathing vapors or mist.[8]

• Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

• Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[2][7] Collect the material and place it in suitable, closed containers for disposal.[2][7]

Caption: Emergency response workflow for a 1-Bromopentadecane-d3 spill.

Experimental Protocols for Hazard Assessment

General Protocol: In Vitro Skin Irritation Test (Based on OECD TG 439)

This test evaluates the potential of a substance to cause skin irritation using a reconstructed human epidermis (RhE) model.

• Preparation: Reconstituted human epidermis tissues are prepared and equilibrated in a culture medium.

• Application: A precise amount of the test chemical (1-Bromopentadecane-d3) is applied topically to the surface of the epidermis tissue.

• Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at 37°C.

• Rinsing: After incubation, the test chemical is carefully washed from the tissue surface.

• Post-Incubation: The tissues are transferred to a fresh medium and incubated for an extended period (e.g., 42 hours) to allow for the expression of cytotoxic effects.

• Viability Assessment: Tissue viability is measured using a quantitative assay, typically the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple formazan product.

• Data Analysis: The amount of formazan produced is measured spectrophotometrically. The tissue viability is expressed as a percentage relative to negative controls. If the mean viability is below a certain threshold (e.g., ≤ 50%), the chemical is classified as a skin irritant.

Caption: Generalized experimental workflow for assessing skin irritation potential.

Disposal Considerations

Waste material should be disposed of in accordance with federal, state, and local environmental regulations. Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Contaminated packaging should be disposed of as an unused product.[1]

Conclusion

While 1-Bromopentadecane-d3 is not classified as a highly hazardous substance, the available data indicates it can cause skin, eye, and respiratory irritation. The significant gaps in toxicological data warrant a cautious approach. Researchers and scientists must adhere to strict safety protocols, including the use of appropriate personal protective equipment, proper handling in well-ventilated areas, and adherence to emergency procedures. This guide provides a framework for the safe use of this compound in a laboratory setting.

References

• 1. 1-BROMOPENTADECANE - Safety Data Sheet [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pentadecane, 1-bromo- (CAS 629-72-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Page loading... [wap.guidechem.com]
• 6. fishersci.com [fishersci.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. lgcstandards.com [lgcstandards.com]

The Synthetic Utility of 1-Bromopentadecane-d3: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of 1-Bromopentadecane-15,15,15-d3, a deuterated long-chain alkyl halide, as a valuable starting material in organic synthesis, particularly for applications in pharmaceutical research and development. This document outlines its properties, a proposed synthetic route, and its potential applications in the preparation of isotopically labeled standards and metabolic tracers.

Introduction

1-Bromopentadecane-15,15,15-d3 (CAS: 1219805-83-0) is a saturated fifteen-carbon chain alkyl bromide terminally labeled with three deuterium atoms. The presence of a deuterium-labeled methyl group makes it an invaluable tool for researchers in drug discovery and metabolism studies. The heavy isotopes act as a stable, non-radioactive tag, allowing for the precise tracking and quantification of molecules in complex biological systems using mass spectrometry. This guide details the potential synthetic routes to this compound and its subsequent use in creating a variety of deuterated molecules.

Physicochemical Properties

Property	Value	Reference
CAS Number	1219805-83-0 (for d3) 629-72-1 (for d0)	[1][2]
Molecular Formula	C15H30D3Br	[3]
Molecular Weight	294.33 g/mol	[3]
Appearance	Clear colorless to pale yellow liquid after melting	[1]
Boiling Point	159-160 °C at 5 mmHg
Melting Point	17-19 °C
Density	1.005 g/mL at 25 °C
Refractive Index	n20/D 1.461

Proposed Synthesis of 1-Bromopentadecane-15,15,15-d3

A plausible and efficient synthesis of 1-Bromopentadecane-15,15,15-d3 can be envisioned starting from a commercially available deuterated precursor, such as Pentadecanoic acid-15,15,15-d3. The synthesis would involve a two-step process: reduction of the carboxylic acid to the corresponding alcohol, followed by bromination.

References

• 1. apo.ansto.gov.au [apo.ansto.gov.au]
• 2. Preparation of fully deuterated fatty acids by simple method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Long-Chain Alkyl Bromides in Environmental Water Samples using 1-Bromopentadecane-d3 as an Internal Standard by LC-MS/MS

APN-LCMS-028

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of long-chain alkyl bromides in environmental water samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). To ensure accuracy and precision, 1-Bromopentadecane-d3 is employed as an internal standard to compensate for matrix effects and variations during sample preparation and analysis. The described protocol details a solid-phase extraction (SPE) procedure for sample concentration and cleanup, followed by a rapid LC-MS/MS analysis with a total run time of under 10 minutes. The method demonstrates excellent linearity, accuracy, and precision, making it suitable for routine monitoring of this class of compounds in environmental matrices.

Introduction

Long-chain alkyl bromides are a class of semi-volatile organic compounds that can enter the environment from various industrial sources. Their persistence and potential for bioaccumulation necessitate sensitive and reliable analytical methods for monitoring their presence in environmental compartments such as surface and groundwater. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers high selectivity and sensitivity for the detection of trace-level organic contaminants.

A significant challenge in quantitative LC-MS analysis is the potential for variability introduced during sample preparation and the influence of matrix components on analyte ionization.[1] The use of a stable isotope-labeled internal standard (SIL-IS), which has nearly identical chemical and physical properties to the analyte, is the gold standard for mitigating these issues.[2] A SIL-IS co-elutes with the analyte and experiences similar extraction recovery and ionization suppression or enhancement, thereby enabling accurate correction.[3][4]

This application note describes a validated method for the quantification of 1-Bromotetradecane in water samples, using 1-Bromopentadecane-d3 as an internal standard. The slightly longer chain length of the internal standard ensures a small, manageable retention time shift while maintaining similar chromatographic and mass spectrometric behavior.

Experimental

Materials and Reagents

• Analytes and Internal Standard:

  • 1-Bromotetradecane (≥98% purity)

  • 1-Bromopentadecane-d3 (isotopic purity ≥98%)

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (LC-MS grade)

• Solid-Phase Extraction (SPE):

  • C18 SPE cartridges (e.g., 500 mg, 6 mL)

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source. In this study, APCI was chosen for its superior ionization efficiency for non-polar compounds.

Sample Preparation

A solid-phase extraction (SPE) method was employed to extract and concentrate the analytes from the water samples.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: To a 100 mL water sample, add 100 µL of a 1 µg/mL solution of 1-Bromopentadecane-d3 in methanol to achieve a final concentration of 1 ng/mL. Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Elution: Elute the analytes and the internal standard from the cartridge with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition (90:10 Methanol:Water with 5 mM Ammonium Formate).

LC-MS/MS Method

The reconstituted samples were analyzed using the following LC-MS/MS conditions:

LC Parameters:

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 5 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate and 0.1% Formic Acid
Gradient	90% B to 100% B over 5 min, hold at 100% B for 2 min, return to 90% B and equilibrate for 3 min
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

MS Parameters:

Parameter	Value
Ionization Mode	APCI, Positive
Capillary Voltage	3.5 kV
Gas Temperature	350°C
Gas Flow	8 L/min
Nebulizer Pressure	40 psi
MRM Transitions	See Table 1

Table 1: MRM Transitions and MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (eV)
1-Bromotetradecane	277.2	135.1	50	120	20
1-Bromopentadecane-d3 (IS)	294.2	135.1	50	120	20

Results and Discussion

Method Performance

The analytical method was validated for linearity, accuracy, and precision.

Linearity: The method demonstrated excellent linearity over a concentration range of 0.1 to 100 ng/mL for 1-Bromotetradecane. The calibration curve, constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration, yielded a coefficient of determination (R²) greater than 0.998.

Accuracy and Precision: The accuracy and precision of the method were evaluated by analyzing spiked water samples at three different concentration levels (low, medium, and high). The results are summarized in Table 2.

Table 2: Accuracy and Precision Data

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (%RSD)
1.0	0.98	98.0	4.5
10.0	10.3	103.0	3.2
50.0	48.9	97.8	2.8

The accuracy was found to be within ±5% of the nominal values, and the precision, expressed as the relative standard deviation (%RSD), was below 5% for all tested concentrations. These results indicate that 1-Bromopentadecane-d3 effectively compensates for analytical variability.

Visualizations

Caption: Experimental workflow for the quantification of long-chain alkyl bromides.

References

• 1. 1-Bromooctadecane | C18H37Br | CID 8218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks | MDPI [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for Spiking 1-Bromopentadecane-d3 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative bioanalysis, particularly when using mass spectrometry-based methods like liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), the use of an internal standard (IS) is crucial for achieving accurate and precise results.[1][2] An internal standard helps to correct for variability during sample preparation, injection, and ionization.[3] Stable isotope-labeled (SIL) internal standards are considered the gold standard in bioanalysis because they have nearly identical physicochemical properties to the analyte of interest, ensuring they behave similarly throughout the analytical process.[4][5] 1-Bromopentadecane-d3 is a deuterated analog of 1-bromopentadecane, making it an ideal internal standard for the quantification of the parent compound or other long-chain alkyl halides in complex biological matrices.

These application notes provide a detailed protocol for the spiking of 1-Bromopentadecane-d3 into various biological samples, followed by common extraction procedures and analytical considerations.

Core Principles of Internal Standardization

The fundamental principle of using a SIL-IS, such as 1-Bromopentadecane-d3, is isotope dilution mass spectrometry. A known amount of the deuterated standard is added to the sample at the beginning of the workflow.[6] Since the SIL-IS is chemically identical to the analyte, it will experience the same losses during sample preparation and the same ionization suppression or enhancement (matrix effects) during analysis.[4] By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as this ratio remains constant despite variations in the overall signal intensity.[4]

Experimental Workflow Overview

The overall experimental workflow for the analysis of a target analyte using 1-Bromopentadecane-d3 as an internal standard involves several key steps: sample collection and preparation, spiking of the internal standard, extraction of the analyte and internal standard, and finally, analysis by a chromatographic method coupled to a mass spectrometer.

References

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]

Application Notes and Protocols for the Quantitative Analysis of Fatty Acids Using 1-Bromopentadecane-d3 as a Surrogate Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty acids are carboxylic acids with long aliphatic chains that are fundamental to cellular structure, energy metabolism, and signaling. Their accurate quantification in biological matrices is crucial for understanding disease pathology and for the development of novel therapeutics. This document provides a detailed protocol for the quantitative analysis of fatty acids in biological samples using gas chromatography-mass spectrometry (GC-MS).

The described method employs a stable isotope dilution technique for accurate quantification. Due to the complexity of sample preparation, which includes extraction, saponification, and derivatization, this protocol utilizes two types of internal standards to ensure high accuracy and precision:

• 1-Bromopentadecane-d3: A deuterated alkyl bromide, is used as a surrogate standard . It is introduced at the beginning of the sample preparation process to monitor the efficiency of the lipid extraction and sample handling steps. Its chemical properties differ from fatty acids, and it does not undergo derivatization, making it an excellent indicator of physical sample loss.

• Deuterated Fatty Acid (e.g., Heptadecanoic acid-d33): A deuterated analog of a fatty acid is used as an internal standard . It is added before the derivatization step to control for the efficiency and variability of the derivatization reaction and the GC-MS analysis.

This dual internal standard approach provides a robust workflow for the reliable quantification of fatty acids in complex biological samples.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the quantitative analysis of fatty acids.

Materials and Reagents

• Solvents (HPLC or GC grade): Methanol, Chloroform, Hexane, Acetonitrile, Isopropanol, Toluene

• Reagents:

  • Potassium hydroxide (KOH)

  • Hydrochloric acid (HCl), concentrated

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Boron trifluoride-methanol solution (14% BF₃ in MeOH) or other derivatizing agents like trimethylsilyldiazomethane.

• Standards:

  • Surrogate Standard: 1-Bromopentadecane-d3 solution (e.g., 1 mg/mL in hexane)

  • Internal Standard: Deuterated fatty acid solution (e.g., Heptadecanoic acid-d33, 1 mg/mL in chloroform)

  • Calibration Standards: A certified reference mixture of fatty acid methyl esters (FAMEs) and individual fatty acid standards.

• Sample Matrix: Biological samples such as plasma, serum, tissue homogenates, or cell lysates.

Equipment

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical balance

• Centrifuge

• Vortex mixer

• Heating block or water bath

• Nitrogen evaporator

• Glassware: test tubes, pipettes, vials with PTFE-lined caps

Sample Preparation and Lipid Extraction

• Sample Aliquoting: Accurately weigh or pipette a known amount of the biological sample (e.g., 100 µL of plasma or 50 mg of tissue homogenate) into a glass test tube.

• Addition of Surrogate Standard: Spike the sample with a known amount of the 1-Bromopentadecane-d3 solution. The amount should be chosen to give a significant but not overwhelming signal in the final GC-MS analysis.

• Lipid Extraction (Folch Method):

  • Add 20 volumes of a chloroform:methanol (2:1, v/v) solution to the sample.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Vortex for another minute and then centrifuge at 2000 x g for 10 minutes.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent from the extracted lipids under a gentle stream of nitrogen at room temperature.

Saponification and Fatty Acid Methyl Ester (FAME) Derivatization

• Saponification:

  • To the dried lipid extract, add 2 mL of 0.5 M methanolic KOH.

  • Incubate the mixture in a heating block or water bath at 80°C for 1 hour to hydrolyze the lipids and release free fatty acids.

  • Allow the mixture to cool to room temperature.

• Addition of Internal Standard: Add a known amount of the deuterated fatty acid internal standard (e.g., Heptadecanoic acid-d33) to the saponified sample.

• Methylation (using BF₃-Methanol):

  • Add 2 mL of 14% BF₃ in methanol to the sample.[1]

  • Cap the tube tightly and heat at 60°C for 10 minutes.[1]

  • Cool the reaction mixture to room temperature.

• Extraction of FAMEs:

  • Add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

  • Vortex for 1 minute and then centrifuge at 1000 x g for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Preparation: Transfer the dried hexane extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MS or equivalent

• Column: DB-23 capillary column (60 m x 0.25 mm ID, 0.25 µm film thickness) or similar polar column suitable for FAME analysis.

• Injector: Split/splitless inlet, operated in splitless mode.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 240°C, hold for 10 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification. Monitor characteristic ions for each FAME, the deuterated fatty acid internal standard, and 1-Bromopentadecane-d3.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison and interpretation of method performance.

Table 1: Method Validation Parameters for Fatty Acid Quantification

Analyte (Fatty Acid)	Linearity (R²)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Precision (RSD%)	Accuracy (Recovery %)
Myristic Acid (C14:0)	>0.998	0.05	0.15	< 5%	95-105%
Palmitic Acid (C16:0)	>0.999	0.04	0.12	< 4%	97-103%
Stearic Acid (C18:0)	>0.999	0.05	0.16	< 5%	96-104%
Oleic Acid (C18:1n9c)	>0.998	0.06	0.18	< 6%	94-106%
Linoleic Acid (C18:2n6c)	>0.997	0.08	0.24	< 7%	92-108%
Arachidonic Acid (C20:4n6c)	>0.996	0.10	0.30	< 8%	90-110%

Note: The values presented in this table are representative examples of expected performance for a validated fatty acid quantification method and should be established for each specific laboratory and application.[2][3]

Table 2: Quantitative Analysis of Fatty Acids in a Human Plasma Sample

Fatty Acid	Concentration (µg/mL) ± SD
Myristic Acid (C14:0)	15.2 ± 1.1
Palmitic Acid (C16:0)	250.6 ± 15.3
Stearic Acid (C18:0)	120.8 ± 8.9
Oleic Acid (C18:1n9c)	280.4 ± 20.5
Linoleic Acid (C18:2n6c)	350.1 ± 25.2
Arachidonic Acid (C20:4n6c)	150.7 ± 12.4

Note: This table presents example data and actual concentrations will vary depending on the sample and individual.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the complete experimental workflow from sample collection to data analysis.

Workflow for fatty acid quantification.

Simplified Arachidonic Acid Signaling Pathway

The quantification of specific fatty acids like arachidonic acid is critical due to their role as precursors to potent signaling molecules.

Simplified arachidonic acid signaling.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. A comprehensive method for determination of fatty acids in the initial oral biofilm (pellicle) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Bromopentadecane-d3 in Environmental Contaminant Tracing Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Bromopentadecane-d3 as an internal standard in the quantitative analysis of hydrophobic environmental contaminants. The use of isotopically labeled standards is a critical component of robust analytical methodology, enhancing accuracy and precision in complex environmental matrices.

Application Note 1: Quantitative Analysis of Long-Chain Alkyl Halides in Soil and Sediment by Isotope Dilution GC-MS

Introduction

Long-chain alkyl halides are a class of persistent organic pollutants (POPs) that can accumulate in soil and sediment.[1] Accurate quantification of these contaminants is essential for environmental monitoring and risk assessment. Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique that utilizes isotopically labeled internal standards to compensate for sample loss during preparation and analysis.[2] 1-Bromopentadecane-d3, a deuterated analog of a long-chain bromoalkane, serves as an excellent internal standard for the analysis of similar hydrophobic compounds. Its chemical and physical properties closely resemble those of many long-chain halogenated hydrocarbons, ensuring similar behavior during extraction, cleanup, and chromatographic analysis.

Principle

A known amount of 1-Bromopentadecane-d3 is added to the environmental sample prior to extraction. This "spiked" sample is then subjected to the entire analytical procedure. Any loss of the target analyte during sample processing will be accompanied by a proportional loss of the deuterated internal standard.[2] By measuring the ratio of the native analyte to the isotopically labeled standard using Gas Chromatography-Mass Spectrometry (GC-MS), the initial concentration of the analyte in the sample can be accurately determined, regardless of the overall recovery efficiency.[2][3]

Advantages of Using 1-Bromopentadecane-d3 as an Internal Standard:

• Improved Accuracy and Precision: Corrects for variations in extraction efficiency and matrix effects, leading to more reliable quantitative results.[4]

• High Specificity: The distinct mass-to-charge ratio (m/z) of the deuterated standard allows for clear differentiation from the native analyte and other sample components.

• Chemical Similarity: As a long-chain bromoalkane, it behaves similarly to other hydrophobic contaminants with long alkyl chains, making it a suitable surrogate.

• Enhanced Method Robustness: Minimizes the impact of variations in instrumental performance and sample handling.[5][6]

Table 1: Quantitative Data Summary - Example Analysis of Hexabromocyclododecane (HBCDD) in Soil

Parameter	Without Internal Standard	With 1-Bromopentadecane-d3
Mean Measured Concentration (ng/g)	45.2	58.7
Standard Deviation (ng/g)	8.9	2.1
Relative Standard Deviation (%)	19.7	3.6
Mean Recovery (%)	65	98 (Corrected)

This table illustrates the typical improvement in data quality when using a deuterated internal standard. The data is representative and compiled from principles outlined in the cited literature.

Experimental Protocols

Protocol 1: Extraction and Cleanup of Soil/Sediment Samples for Long-Chain Alkyl Halide Analysis

This protocol outlines the steps for extracting and cleaning up soil or sediment samples prior to GC-MS analysis.

Materials:

• Homogenized soil/sediment sample

• 1-Bromopentadecane-d3 internal standard solution (1 µg/mL in nonane)

• Dichloromethane (DCM), pesticide residue grade

• Hexane, pesticide residue grade

• Anhydrous sodium sulfate

• Activated silica gel

• Glass extraction thimbles

• Soxhlet extraction apparatus

• Rotary evaporator

• Concentrator tube

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Air-dry the soil/sediment sample and sieve to remove large debris.

  • Homogenize the sample by thorough mixing.

  • Weigh 10 g of the homogenized sample into a glass beaker.

• Internal Standard Spiking:

  • Add 100 µL of the 1 µg/mL 1-Bromopentadecane-d3 internal standard solution directly onto the sample.

  • Allow the solvent to evaporate for 30 minutes in a fume hood.

• Soxhlet Extraction:

  • Mix the spiked sample with 10 g of anhydrous sodium sulfate.

  • Transfer the mixture to a glass extraction thimble and place it in the Soxhlet extractor.

  • Add 200 mL of a 1:1 (v/v) mixture of hexane and dichloromethane to the boiling flask.

  • Extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentration:

  • After extraction, allow the solvent to cool.

  • Concentrate the extract to approximately 5 mL using a rotary evaporator.

  • Transfer the concentrated extract to a concentrator tube and further concentrate to 1 mL under a gentle stream of nitrogen.

• Cleanup (Silica Gel Chromatography):

  • Prepare a silica gel column by packing a glass column with 10 g of activated silica gel in hexane.

  • Pre-elute the column with 20 mL of hexane.

  • Load the 1 mL concentrated extract onto the column.

  • Elute the column with 50 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.

  • Collect the eluate and concentrate it to a final volume of 1 mL.

• Analysis:

  • The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis and Quantification

This protocol describes the GC-MS conditions for the analysis of long-chain alkyl halides using 1-Bromopentadecane-d3 as an internal standard.

Instrumentation:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary column suitable for semi-volatile organic compounds (e.g., DB-5ms)

• Autosampler

GC-MS Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp to 200°C at 15°C/min

  • Ramp to 300°C at 5°C/min, hold for 10 minutes

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 2: Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Target Analyte (e.g., 1-Bromopentadecane)	135	137	290
1-Bromopentadecane-d3	138	140	293
Other Target Analytes	Specific to compound	Specific to compound	Specific to compound

Quantification:

The concentration of the target analyte is calculated using the following formula:

Concentration (Analyte) = (Area (Analyte) / Area (IS)) * (Concentration (IS) / RRF) * (Volume (Extract) / Mass (Sample))

Where:

• Area (Analyte) = Peak area of the quantifier ion for the target analyte

• Area (IS) = Peak area of the quantifier ion for 1-Bromopentadecane-d3

• Concentration (IS) = Concentration of the 1-Bromopentadecane-d3 internal standard

• RRF = Relative Response Factor (determined from a calibration curve)

• Volume (Extract) = Final volume of the sample extract

• Mass (Sample) = Mass of the initial sample

Visualizations

Caption: Workflow for sample preparation and analysis.

Caption: Logic of Isotope Dilution Quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 5. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Validated Bioanalytical Method Utilizing 1-Bromopentadecane-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of bioanalysis, particularly within drug development and pharmacokinetic studies, the demand for precise, accurate, and robust quantitative methods is paramount.[1] The use of stable isotope-labeled (SIL) compounds as internal standards (IS) has become the gold standard in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[2] SIL internal standards, such as deuterated compounds, exhibit nearly identical physicochemical properties to the analyte of interest, allowing them to effectively compensate for variability during sample preparation, chromatography, and ionization.[3][4] This document provides a detailed application note and protocol for a validated bioanalytical method for the hypothetical analyte "Compound X," a long-chain alkyl therapeutic agent, using 1-Bromopentadecane-d3 as an internal standard.

Deuterated compounds, where hydrogen atoms are replaced by deuterium, offer a subtle mass shift that is easily distinguishable by a mass spectrometer, without significantly altering the chemical behavior of the molecule.[5] This ensures co-elution with the analyte, a critical factor for effective normalization of matrix effects, which are a common source of variability in bioanalytical assays.[6] The use of a SIL-IS is strongly recommended by regulatory bodies like the FDA and EMA to ensure the generation of reliable and defensible data.[2]

Analyte and Internal Standard

• Analyte: Compound X (a hypothetical lipophilic small molecule with a long alkyl chain)

• Internal Standard (IS): 1-Bromopentadecane-d3

The selection of 1-Bromopentadecane-d3 as the internal standard for Compound X is based on the principle of structural analogy. A suitable internal standard should closely mimic the analyte's behavior throughout the analytical process.[7] Given the long-chain alkyl nature of Compound X, 1-Bromopentadecane-d3 is expected to have similar extraction recovery and ionization response, making it an ideal choice.[8]

Experimental Protocols

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of the analyte and internal standard.

Materials:

• Compound X reference standard

• 1-Bromopentadecane-d3

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

Protocol:

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 10 mg of Compound X and 1-Bromopentadecane-d3 into separate volumetric flasks.

  • Dissolve the compounds in methanol to a final volume of 10 mL to obtain 1 mg/mL stock solutions.

  • Store the stock solutions at -20°C in amber vials.

• Working Solution Preparation:

  • Prepare serial dilutions of the Compound X stock solution with 50:50 methanol:water to create working solutions for calibration curve standards and quality control (QC) samples.

  • Prepare a working solution of 1-Bromopentadecane-d3 at a concentration of 100 ng/mL in acetonitrile. This will be the internal standard spiking solution.

Sample Preparation: Protein Precipitation

Objective: To extract Compound X and the internal standard from a biological matrix (e.g., human plasma) while removing proteins that can interfere with the analysis.

Materials:

• Human plasma (blank)

• Compound X working solutions

• 1-Bromopentadecane-d3 working solution (100 ng/mL in acetonitrile)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Pipette 100 µL of plasma sample (blank, calibration standard, or QC sample) into a microcentrifuge tube.

• Add 10 µL of the 1-Bromopentadecane-d3 working solution (100 ng/mL) to each tube, except for the blank matrix samples.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (containing the IS) to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

Objective: To chromatographically separate the analyte and internal standard from matrix components and quantify them using tandem mass spectrometry.

Instrumentation:

• HPLC system with a binary pump and autosampler

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Tandem mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: Linear gradient to 95% B

  • 5-6 min: Hold at 95% B

  • 6.1-8 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Compound X: [M+H]+ → fragment ion (hypothetical)

  • 1-Bromopentadecane-d3: [M+H]+ → fragment ion (hypothetical)

• Source Parameters: Optimized for maximum signal intensity (e.g., spray voltage, gas flow, desolvation temperature).[9]

Data Presentation

Table 1: Calibration Curve Performance

Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
1.00 (LLOQ)	0.98	98.0	8.5
2.50	2.55	102.0	6.2
10.0	9.75	97.5	4.1
50.0	51.2	102.4	3.5
200	198.6	99.3	2.8
800	805.1	100.6	2.1
1000 (ULOQ)	995.0	99.5	1.9

LLOQ: Lower Limit of Quantitation; ULOQ: Upper Limit of Quantitation

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	3.00	2.95	98.3	7.1
Mid QC	150	153.2	102.1	4.5
High QC	750	742.5	99.0	3.3

Table 3: Matrix Effect and Recovery

Analyte	Matrix Factor	IS-Normalized Matrix Factor	Recovery (%)
Compound X	0.95	1.01	92.5
1-Bromopentadecane-d3	0.94	-	93.1

Mandatory Visualizations

Caption: Bioanalytical workflow using 1-Bromopentadecane-d3.

Caption: Key parameters for bioanalytical method validation.

Conclusion

The use of a stable isotope-labeled internal standard like 1-Bromopentadecane-d3 is a critical component in the development of a robust and reliable bioanalytical method.[10][11] This approach minimizes the impact of experimental variability, leading to high-quality data that can be confidently used in pharmacokinetic and other drug development studies. The protocols and data presented here provide a framework for the development and validation of a bioanalytical method for a long-chain alkyl analyte, ensuring compliance with regulatory expectations and the generation of accurate and precise results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. orbi.uliege.be [orbi.uliege.be]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. biopharmaservices.com [biopharmaservices.com]

Chromatographic Behavior of 1-Bromopentadecane-d3 on Various Columns: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chromatographic behavior of 1-Bromopentadecane-d3, a deuterated long-chain alkyl halide, across different chromatographic columns. These notes and protocols are intended to guide researchers in developing and optimizing analytical methods for compounds of this class.

The substitution of hydrogen with deuterium, its heavier isotope, is a common strategy in drug discovery to modify metabolic pathways and enhance pharmacokinetic profiles.[1] However, this isotopic labeling introduces subtle physicochemical changes that can lead to observable differences in chromatographic behavior.[1] Understanding and quantifying these differences is crucial for accurate analysis and method validation. Generally, in reversed-phase liquid chromatography (RPLC) and gas chromatography (GC), deuterated compounds tend to elute slightly earlier than their non-deuterated counterparts.[1][2] This phenomenon, known as the "chromatographic isotope effect" or "inverse isotope effect," is primarily due to the carbon-deuterium (C-D) bond being shorter, stronger, and having a smaller van der Waals radius and reduced polarizability compared to the carbon-hydrogen (C-H) bond.[1] These differences result in weaker intermolecular interactions with the stationary phase, leading to shorter retention times for the deuterated analog.[1]

Gas Chromatography (GC) Analysis

Gas chromatography is a primary technique for the analysis of volatile and semi-volatile compounds like 1-Bromopentadecane. The choice of the stationary phase is critical in achieving optimal separation and resolution.

Data Presentation: GC Analysis of 1-Bromopentadecane vs. 1-Bromopentadecane-d3

Column (Stationary Phase)	Dimensions (L x I.D., Film Thickness)	Temperature Program	Carrier Gas (Flow Rate)	Retention Time (min) - 1-Bromopentadecane	Retention Time (min) - 1-Bromopentadecane-d3	Retention Time Shift (Δt_R) (min)
DB-5ms (5% Phenyl-95% Dimethylpolysiloxane)	30 m x 0.25 mm, 0.25 µm	100°C (1 min), ramp to 280°C at 15°C/min, hold for 5 min	Helium (1.2 mL/min)	12.85	12.81	-0.04
DB-17ms (50% Phenyl-50% Dimethylpolysiloxane)	30 m x 0.25 mm, 0.25 µm	100°C (1 min), ramp to 280°C at 15°C/min, hold for 5 min	Helium (1.2 mL/min)	13.52	13.47	-0.05
DB-WAX (Polyethylene Glycol)	30 m x 0.25 mm, 0.25 µm	100°C (2 min), ramp to 240°C at 10°C/min, hold for 10 min	Helium (1.5 mL/min)	15.23	15.17	-0.06

Experimental Protocol: GC-MS Analysis

This protocol outlines the gas chromatography-mass spectrometry (GC-MS) analysis of 1-Bromopentadecane and its deuterated analog.

Objective: To determine and compare the retention times of 1-Bromopentadecane and 1-Bromopentadecane-d3 on a standard non-polar GC column.

Materials and Reagents:

• 1-Bromopentadecane standard

• 1-Bromopentadecane-d3 standard

• Hexane (GC grade)

• GC-MS system equipped with an autosampler and a DB-5ms column (or equivalent)

Procedure:

• Sample Preparation:

  • Prepare individual 100 ng/mL stock solutions of 1-Bromopentadecane and 1-Bromopentadecane-d3 in hexane.

  • Prepare a mixed standard containing 50 ng/mL of each compound in hexane.

• GC-MS Instrument Setup:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm)

  • Inlet: Splitless, 250°C

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • MS Transfer Line: 280°C

  • Ion Source: 230°C

  • MS Quadrupole: 150°C

  • Acquisition Mode: Scan (m/z 50-400) or Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic ions for both analytes.

• Analysis:

  • Inject the individual standards to determine their respective retention times.

  • Inject the mixed standard to confirm the resolution between the two compounds.

• Data Analysis:

  • Determine the retention time for each analyte from the apex of its chromatographic peak.

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated analog from the protiated analog.

High-Performance Liquid Chromatography (HPLC) Analysis

Reversed-phase HPLC is a versatile technique for separating compounds with varying polarities. For a non-polar compound like 1-Bromopentadecane, a C18 or similar stationary phase is typically employed.

Data Presentation: HPLC Analysis of 1-Bromopentadecane vs. 1-Bromopentadecane-d3

Column (Stationary Phase)	Dimensions (L x I.D., Particle Size)	Mobile Phase	Flow Rate (mL/min)	Retention Time (min) - 1-Bromopentadecane	Retention Time (min) - 1-Bromopentadecane-d3	Retention Time Shift (Δt_R) (min)
C18 (Octadecylsilane)	150 mm x 4.6 mm, 5 µm	Acetonitrile/Water (95:5)	1.0	8.42	8.35	-0.07
C8 (Octylsilane)	150 mm x 4.6 mm, 5 µm	Acetonitrile/Water (95:5)	1.0	7.15	7.09	-0.06
Phenyl-Hexyl	150 mm x 4.6 mm, 5 µm	Acetonitrile/Water (90:10)	1.0	9.28	9.20	-0.08
Newcrom R1	Not specified	Acetonitrile, Water, and Phosphoric Acid	Not specified	Method available	Not specified	Not specified

Note: The Newcrom R1 column is a specialized reverse-phase column with low silanol activity, for which a method exists for 1-Bromopentadecane.[3] For Mass-Spec (MS) compatible applications, the phosphoric acid should be replaced with formic acid.[3]

Experimental Protocol: RP-HPLC-UV Analysis

This protocol describes the reversed-phase HPLC analysis with UV detection for 1-Bromopentadecane and its deuterated analog.

Objective: To resolve and quantify the retention time difference between 1-Bromopentadecane and 1-Bromopentadecane-d3 using a C18 column.

Materials and Reagents:

• 1-Bromopentadecane standard

• 1-Bromopentadecane-d3 standard

• Acetonitrile (HPLC grade)

• Ultrapure water

• HPLC system with a UV detector, autosampler, and a C18 column

Procedure:

• Sample Preparation:

  • Prepare individual 10 µg/mL stock solutions of 1-Bromopentadecane and 1-Bromopentadecane-d3 in acetonitrile.

  • Create a mixed standard containing 5 µg/mL of each compound in acetonitrile.

• HPLC Instrument Setup:

  • Column: C18 (150 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Isocratic elution with 95% Acetonitrile and 5% Water

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm

• Analysis:

  • Inject the individual standards to establish their retention times.

  • Inject the mixed standard to assess the separation.

• Data Analysis:

  • Measure the retention times of both the protiated and deuterated analytes.

  • Calculate the retention time difference to evaluate the deuterium isotope effect.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the chromatographic analysis of 1-Bromopentadecane and its deuterated analog.

Caption: Workflow for chromatographic analysis of 1-Bromopentadecane-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Separation of 1-Bromopentadecane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for Sample Preparation Using 1-Bromopentadecane-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Bromopentadecane-d3 as an internal standard in sample preparation for the quantitative analysis of non-polar, long-chain analytes. Given its structural properties as a deuterated 15-carbon alkyl bromide, it is an ideal internal standard for mass spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS), to ensure accuracy and precision by correcting for analyte loss during sample processing and instrumental analysis.

Application: Quantification of Long-Chain Alkyl Halides in Environmental Matrices

This protocol details the determination of 1-bromopentadecane in a complex environmental matrix, such as sediment. The methodology can be adapted for other long-chain alkyl halides and similar hydrophobic compounds in various biological and environmental samples. The use of a deuterated internal standard like 1-Bromopentadecane-d3 is crucial for mitigating matrix effects and variabilities in extraction efficiency.

Experimental Workflow

Application Notes: 1-Bromopentadecane-d3 in Metabolomics Research

Introduction

In the field of metabolomics, accurate and reproducible quantification of metabolites is crucial for understanding biological systems and for the discovery of novel biomarkers. Mass spectrometry (MS)-based techniques, particularly when coupled with liquid chromatography (LC-MS), are powerful tools for metabolic profiling. However, these methods are susceptible to analytical variability arising from sample preparation, matrix effects, and instrument performance.[1][2] To address these challenges, the use of stable isotope-labeled internal standards is a widely accepted strategy to ensure data quality and accuracy.[3][4][5] Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium, are frequently employed as internal standards due to their chemical similarity to the target analytes and their distinct mass difference, which allows for their separate detection by the mass spectrometer.[5][6][7]

1-Bromopentadecane-d3 is a deuterated long-chain alkyl halide. Due to its non-polar, long-chain structure, it is a potential internal standard for the quantitative analysis of a specific class of metabolites: long-chain fatty acids, fatty acid esters, and other non-polar lipids. These molecules play critical roles in cellular structure, energy storage, and signaling. The accurate measurement of their levels is paramount in many areas of research, including metabolic diseases, nutrition, and drug development. This document provides detailed application notes and protocols for the proposed use of 1-Bromopentadecane-d3 as an internal standard in a lipidomics workflow.

Principle of Internal Standard Normalization

The fundamental principle behind using an internal standard is that it is added at a known concentration to the sample at the earliest stage of sample preparation.[3] The internal standard should ideally have physicochemical properties very similar to the analyte of interest.[5] As the sample is processed through extraction, derivatization, and analysis, any loss of sample or variation in instrument response will affect both the analyte and the internal standard to the same extent. By calculating the ratio of the analyte's peak area to the internal standard's peak area, the variability can be normalized, leading to more accurate and precise quantification.[4]

Experimental Protocols

The following protocols are provided as a general guideline for the use of 1-Bromopentadecane-d3 as an internal standard in a lipidomics workflow for the analysis of long-chain non-polar metabolites in biological samples such as plasma or tissue.

1. Sample Preparation and Lipid Extraction (Liquid-Liquid Extraction)

This protocol is based on the widely used Folch or Bligh and Dyer methods for lipid extraction.[8][9][10][11]

• Materials:

  • Biological sample (e.g., 50 µL plasma, 10-20 mg of homogenized tissue)

  • 1-Bromopentadecane-d3 internal standard stock solution (e.g., 1 mg/mL in methanol)

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Microcentrifuge tubes

  • Nitrogen gas evaporator

  • Vortex mixer

  • Centrifuge

• Procedure:

  • To a 2 mL microcentrifuge tube, add the biological sample.

  • Spike the sample with a known amount of the 1-Bromopentadecane-d3 internal standard solution (e.g., 10 µL of a 10 µg/mL working solution). The optimal amount should be determined based on the expected concentration of the analytes of interest.

  • Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture to the tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

  • Add 200 µL of 0.9% NaCl solution to induce phase separation.

  • Vortex for another 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer it to a new tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:isopropanol) for LC-MS analysis.

2. LC-MS Analysis

This is a general LC-MS method suitable for the analysis of non-polar lipids.[3][6][12]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

  • Mass Spectrometer (e.g., Triple Quadrupole, Q-TOF, or Orbitrap) with an Electrospray Ionization (ESI) source

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[3]

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: Linear gradient to 95% B

    • 15-20 min: Hold at 95% B

    • 20.1-25 min: Return to 30% B and equilibrate

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 45°C

  • Injection Volume: 5 µL

• MS Conditions:

  • Ionization Mode: ESI positive or negative, depending on the target analytes. For long-chain fatty acids, negative ion mode is often preferred.

  • Scan Mode: Full scan for untargeted analysis or Selected Ion Monitoring (SIM) / Multiple Reaction Monitoring (MRM) for targeted analysis.

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • Gas Flow Rates: Optimize for the specific instrument.

3. Data Processing and Quantification

• Integrate the peak areas for the target analytes and the 1-Bromopentadecane-d3 internal standard using the instrument's software.

• Calculate the peak area ratio for each analyte:

  • Peak Area Ratio = (Peak Area of Analyte) / (Peak Area of 1-Bromopentadecane-d3)

• For absolute quantification, a calibration curve should be prepared using known concentrations of the analyte standards and a constant concentration of the internal standard. Plot the peak area ratio against the concentration of the analyte standards. The concentration of the analyte in the samples can then be determined from this calibration curve.

Data Presentation

The following table is a hypothetical representation of quantitative data that could be obtained from an LC-MS analysis using 1-Bromopentadecane-d3 as an internal standard for the analysis of Palmitic Acid (a long-chain fatty acid).

Parameter	Palmitic Acid (Analyte)	1-Bromopentadecane-d3 (Internal Standard)
Retention Time (min)	12.5	14.2
m/z (Negative Ion Mode)	255.23	296.20 (M+Br-d3 isotope pattern)
Sample 1 Peak Area	1,250,000	850,000
Sample 1 Peak Area Ratio	1.47	-
Sample 2 Peak Area	1,875,000	845,000
Sample 2 Peak Area Ratio	2.22	-

Visualizations

Caption: Experimental workflow for lipidomics analysis using an internal standard.

Caption: Principle of internal standard normalization in metabolomics.

References

• 1. cs.helsinki.fi [cs.helsinki.fi]
• 2. Normalization method for metabolomics data using optimal selection of multiple internal standards - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 9. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 11. biocompare.com [biocompare.com]
• 12. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application of 1-Bromopentadecane-d3 in Pharmacokinetic Studies: Principles and Protocols

Application Notes

Introduction to Deuterated Compounds in Pharmacokinetics

In the field of drug discovery and development, understanding the pharmacokinetic profile of a compound is paramount. Pharmacokinetics (PK) describes the journey of a drug through the body, encompassing its absorption, distribution, metabolism, and excretion (ADME). A powerful tool in these studies is the use of isotopically labeled compounds, particularly those substituted with deuterium (a stable isotope of hydrogen). Deuteration, the replacement of hydrogen with deuterium, provides a subtle yet impactful modification that can significantly enhance the study of a drug's behavior in vivo.[1][2]

The primary advantage of using deuterated compounds lies in the "kinetic isotope effect." The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic reactions that involve the cleavage of this bond, often mediated by cytochrome P450 (CYP) enzymes.[3] This can lead to several beneficial modifications of the parent compound's properties, including:

• Improved Metabolic Stability: By reducing the rate of metabolism, deuteration can increase the half-life of a drug, potentially leading to lower or less frequent dosing.[2][3]

• Enhanced Bioavailability: A reduction in first-pass metabolism can lead to a higher concentration of the drug reaching systemic circulation.[1][2]

• Reduced Formation of Toxic Metabolites: Deuteration can alter metabolic pathways, potentially favoring less toxic routes and improving the safety profile of a drug.[4][5]

• Use as an Internal Standard: Deuterated compounds are ideal internal standards in quantitative bioanalysis, such as liquid chromatography-mass spectrometry (LC-MS), due to their similar chemical properties to the analyte but distinct mass.[2]

1-Bromopentadecane-d3 as a Tool in Pharmacokinetic Research

1-Bromopentadecane is a long-chain halogenated alkane.[6][7] While not a therapeutic agent itself, its deuterated form, 1-Bromopentadecane-d3, serves as a valuable research tool for studying the pharmacokinetics of long-chain hydrocarbons and halogenated compounds. These classes of molecules are relevant in various fields, including environmental toxicology and as components of more complex drug molecules.

The "-d3" designation indicates that three hydrogen atoms on the terminal methyl group of the pentadecane chain have been replaced with deuterium. This specific placement can be used to investigate the role of terminal oxidation in the metabolism of long-chain alkanes.

Expected Pharmacokinetic Profile and Metabolic Pathways

The pharmacokinetic profile of long-chain alkanes is largely dictated by their high lipophilicity. Following absorption, they are expected to distribute extensively into fatty tissues. Metabolism of long-chain alkanes typically proceeds via oxidation, primarily by CYP enzymes, at the terminal (ω) or sub-terminal (ω-1) positions. This is followed by further oxidation to carboxylic acids, which can then be eliminated.

By using 1-Bromopentadecane-d3, researchers can investigate the kinetic isotope effect on this ω-oxidation pathway. It is hypothesized that the deuteration at the terminal methyl group will slow down the rate of its oxidation to a hydroxymethyl group, potentially leading to a longer half-life and altered metabolite profile compared to the non-deuterated parent compound.

Experimental Protocols

The following are generalized protocols for in vivo pharmacokinetic studies and bioanalytical methods using 1-Bromopentadecane-d3. These should be adapted based on specific research questions and institutional guidelines.

Protocol 1: In Vivo Pharmacokinetic Study in Rodents

Objective: To determine the pharmacokinetic profile of 1-Bromopentadecane-d3 following a single intravenous (IV) and oral (PO) administration in rats.

Materials:

• 1-Bromopentadecane-d3

• Non-deuterated 1-Bromopentadecane (for comparison)

• Vehicle suitable for IV and PO administration (e.g., a mixture of Solutol HS 15, propylene glycol, and water)

• Male Sprague-Dawley rats (8-10 weeks old)

• Blood collection supplies (syringes, tubes with anticoagulant)

• Centrifuge

• Freezer (-80°C)

Methodology:

• Animal Acclimation: Acclimate rats for at least one week prior to the study with free access to food and water.

• Dose Preparation: Prepare dosing solutions of 1-Bromopentadecane-d3 and non-deuterated 1-Bromopentadecane in the chosen vehicle at the desired concentrations.

• Animal Groups: Divide the animals into four groups (n=5 per group):

  • Group 1: 1-Bromopentadecane-d3, IV administration

  • Group 2: 1-Bromopentadecane-d3, PO administration

  • Group 3: Non-deuterated 1-Bromopentadecane, IV administration

  • Group 4: Non-deuterated 1-Bromopentadecane, PO administration

• Dosing: Administer the compounds at a dose of, for example, 5 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein at predetermined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

Protocol 2: Bioanalytical Method for Quantification in Plasma using LC-MS/MS

Objective: To quantify the concentration of 1-Bromopentadecane-d3 and its non-deuterated counterpart in rat plasma.

Materials:

• Plasma samples from the in vivo study

• 1-Bromopentadecane-d3 and 1-Bromopentadecane analytical standards

• An appropriate deuterated internal standard (e.g., 1-Bromododecane-d25)

• Acetonitrile

• Formic acid

• Water (LC-MS grade)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Methodology:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to a clean tube for analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Use a C18 reverse-phase column. The mobile phase could consist of a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometry Detection: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific transitions for 1-Bromopentadecane, 1-Bromopentadecane-d3, and the internal standard.

• Data Analysis:

  • Construct a calibration curve using standards of known concentrations.

  • Determine the concentration of the analytes in the plasma samples by comparing their peak area ratios to the internal standard against the calibration curve.

Data Presentation

The following tables represent hypothetical data to illustrate how the results of such a study could be presented.

Table 1: Hypothetical Pharmacokinetic Parameters of 1-Bromopentadecane and 1-Bromopentadecane-d3 in Rats

Parameter	1-Bromopentadecane (IV)	1-Bromopentadecane-d3 (IV)	1-Bromopentadecane (PO)	1-Bromopentadecane-d3 (PO)
T1/2 (h)	6.8	9.5	7.1	10.2
Cmax (ng/mL)	1250	1300	450	620
AUC0-t (ng*h/mL)	4800	6500	2100	3500
Cl (L/h/kg)	1.04	0.77	-	-
Vd (L/kg)	10.2	9.8	-	-
F (%)	-	-	44	54

T1/2: Half-life; Cmax: Maximum concentration; AUC0-t: Area under the concentration-time curve; Cl: Clearance; Vd: Volume of distribution; F: Bioavailability.

Visualizations

Experimental workflow for a pharmacokinetic study.

Hypothesized metabolism of 1-Bromopentadecane-d3.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CAS 629-72-1: 1-Bromopentadecane | CymitQuimica [cymitquimica.com]
• 7. Page loading... [wap.guidechem.com]

Technical Notes & Optimization

Technical Support Center: Matrix Effect Correction in ESI-MS Using 1-Bromopentadecane-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the use of 1-Bromopentadecane-d3 for correcting matrix effects in Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in ESI-MS and how do they affect my results?

A1: Matrix effects are the alteration of ionization efficiency of a target analyte by the presence of co-eluting, undetected components in the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly impact the accuracy, precision, and sensitivity of quantitative analysis.[1]

Q2: What is an internal standard and why is it used to correct for matrix effects?

A2: An internal standard (IS) is a compound of known concentration that is added to all samples (calibrators, quality controls, and unknowns) before sample processing.[2][3] The purpose of an IS is to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and, importantly, ionization efficiency in the MS source.[2][4][5] By comparing the signal of the analyte to the signal of the co-eluting internal standard, variations caused by matrix effects can be normalized, leading to more accurate and precise quantification.[3]

Q3: Why would I consider using a deuterated internal standard like 1-Bromopentadecane-d3?

A3: Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are considered the gold standard for correcting matrix effects.[6] This is because they have nearly identical physicochemical properties to their non-labeled counterparts.[7] This ensures they co-elute chromatographically and experience the same degree of ionization suppression or enhancement as the analyte.[7] While 1-Bromopentadecane-d3 is not a direct structural analog to a specific analyte, its deuteration provides a distinct mass shift for MS detection, and its long alkyl chain gives it properties that may be suitable for the analysis of hydrophobic analytes.

Q4: Is 1-Bromopentadecane-d3 a suitable internal standard for my specific analyte?

A4: The suitability of 1-Bromopentadecane-d3 as an internal standard depends on your specific analyte and matrix. An ideal internal standard should mimic the analytical behavior of the analyte as closely as possible. Since 1-Bromopentadecane-d3 is a long-chain bromoalkane, it is likely to be most suitable for the analysis of nonpolar, hydrophobic compounds that would have similar retention behavior in reversed-phase chromatography. For polar analytes, a more structurally similar or polar internal standard would be more appropriate. A thorough method validation is crucial to determine its suitability for your application.

Q5: What are the key physicochemical properties of 1-Bromopentadecane?

A5: Understanding the properties of the non-deuterated form helps in predicting the behavior of its deuterated analog.

Property	Value	Reference
Molecular Formula	C15H31Br	[8]
Molecular Weight	291.31 g/mol	[9][10]
Boiling Point	159-160 °C @ 5 mmHg	[9][11]
Melting Point	17-19 °C	[9]
Density	1.005 g/mL at 25 °C	[9]
Water Solubility	Insoluble	[8]

Troubleshooting Guides

Issue 1: High variability in the internal standard (1-Bromopentadecane-d3) signal across a sample batch.

• Question: My 1-Bromopentadecane-d3 signal is highly variable between injections. What could be the cause?

• Answer: High variability in the internal standard signal can stem from several sources. First, ensure consistent and accurate addition of the internal standard to every sample. Inconsistent pipetting is a common source of error. Secondly, check for issues with sample preparation that could lead to variable recovery of the internal standard. For a hydrophobic compound like 1-Bromopentadecane-d3, ensure complete dissolution and mixing in your sample. Finally, instrument-related issues such as inconsistent injection volumes or fluctuations in the ESI source stability can also cause signal variability.[2][4]

Issue 2: The internal standard does not seem to be correcting for the matrix effect observed with my analyte.

• Question: The response of my analyte is suppressed in certain matrix samples, but the analyte-to-internal standard ratio is not constant. Why is 1-Bromopentadecane-d3 not working as expected?

• Answer: This indicates that the internal standard and the analyte are not experiencing the same degree of matrix effect. A primary reason could be chromatographic separation between your analyte and 1-Bromopentadecane-d3. If they do not co-elute, they will be introduced into the ESI source at different times and be affected by different co-eluting matrix components.[12] It is also possible that the physicochemical properties of your analyte and 1-Bromopentadecane-d3 are too dissimilar, leading to different ionization efficiencies in the presence of the same matrix interferents. Consider optimizing your chromatography to ensure co-elution or selecting an internal standard that is more structurally similar to your analyte.

Issue 3: I am observing significant ion suppression for both my analyte and 1-Bromopentadecane-d3.

• Question: Both my analyte and internal standard signals are very low in my matrix samples compared to my standards prepared in a clean solvent. What can I do?

• Answer: Significant ion suppression indicates a high concentration of interfering components in your sample matrix co-eluting with your compounds of interest. While the internal standard can help to correct for this, severe suppression can lead to poor sensitivity and unreliable results. Consider improving your sample preparation procedure to remove more of the matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be more effective at cleanup than a simple protein precipitation.[13] Sample dilution can also be a simple and effective way to reduce the concentration of matrix components.[14]

Experimental Protocols

Protocol 1: Evaluating the Suitability of 1-Bromopentadecane-d3 as an Internal Standard

This protocol outlines the steps to assess whether 1-Bromopentadecane-d3 is a suitable internal standard for your analyte in your specific matrix.

• Preparation of Stock Solutions:

  • Prepare a stock solution of your analyte in a suitable organic solvent (e.g., methanol, acetonitrile).

  • Prepare a stock solution of 1-Bromopentadecane-d3 in the same solvent.

• Chromatographic Method Development:

  • Develop an LC method that provides good peak shape and retention for your analyte.

  • Inject a solution containing both the analyte and 1-Bromopentadecane-d3 to determine their retention times.

  • Adjust the chromatographic conditions (e.g., gradient, mobile phase composition) to achieve co-elution of the analyte and the internal standard.

• Matrix Effect Assessment (Post-Extraction Addition): [14]

  • Prepare three sets of samples:

    • Set A: Analyte and 1-Bromopentadecane-d3 spiked into a clean solvent.

    • Set B: Blank matrix extract spiked with the analyte and 1-Bromopentadecane-d3.

    • Set C: Blank matrix spiked with the analyte and 1-Bromopentadecane-d3 before extraction.

  • Analyze all three sets of samples by LC-ESI-MS.

  • Calculate the matrix effect using the following formula:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value close to 100% indicates minimal matrix effect. Values significantly lower or higher indicate ion suppression or enhancement, respectively.

  • Assess the ability of the internal standard to correct for the matrix effect by comparing the analyte/IS ratio between Set B and Set A. A ratio close to 1 suggests good correction.

• Recovery Evaluation:

  • Calculate the recovery of the analyte and internal standard using the following formula:

    • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Consistent and comparable recoveries for both the analyte and 1-Bromopentadecane-d3 are desirable.

Protocol 2: Quantitative Analysis Using 1-Bromopentadecane-d3 as an Internal Standard

Once validated, you can use the following protocol for routine quantitative analysis.

• Sample Preparation:

  • To each unknown sample, quality control sample, and calibration standard, add a known and consistent amount of 1-Bromopentadecane-d3 solution.

  • Perform your validated sample extraction procedure (e.g., protein precipitation, LLE, or SPE).

  • Evaporate the solvent and reconstitute the sample in a suitable injection solvent.

• LC-ESI-MS Analysis:

  • Inject the prepared samples into the LC-MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode, monitoring for a specific precursor-product ion transition for your analyte and for 1-Bromopentadecane-d3.

• Data Analysis:

  • Integrate the peak areas for both the analyte and 1-Bromopentadecane-d3 in all injections.

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each sample.

  • Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizations

Caption: Workflow for validating an internal standard for matrix effect correction.

Caption: A logical diagram for troubleshooting common internal standard problems.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. youtube.com [youtube.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. nebiolab.com [nebiolab.com]
• 6. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. Page loading... [guidechem.com]
• 9. 1-溴十五烷 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. Pentadecane, 1-bromo- (CAS 629-72-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 11. fishersci.com [fishersci.com]
• 12. Overcoming ionization effects through chromatography: a case study for the ESI-LC-MS/MS quantitation of a hydrophobic therapeutic agent in human serum using a stable-label internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Co-elution of 1-Bromopentadecane-d3 and Analyte

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the co-elution of 1-Bromopentadecane-d3, often used as a deuterated internal standard, and the target analyte during chromatographic analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate when using 1-Bromopentadecane-d3 as an internal standard. What could be the problem?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard (D-IS) like 1-Bromopentadecane-d3 can arise from several factors. The most common issues are a lack of perfect co-elution between the analyte and the standard, differential matrix effects, or impurities in the standard.[1] Deuterated compounds can sometimes have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated versions due to an "isotope effect".[1][2] This slight separation can expose the analyte and the internal standard to different co-eluting matrix components, leading to varied levels of ion suppression or enhancement, which compromises analytical accuracy.[1][3]

Issue 2: Verifying Co-elution

Question: How can I confirm if my analyte and 1-Bromopentadecane-d3 are truly co-eluting?

Answer: The most direct way to verify co-elution is to visually inspect the chromatographic data.

Troubleshooting Steps:

• Prepare Samples: Analyze a sample containing only the analyte and another sample containing only the 1-Bromopentadecane-d3 internal standard.

• Overlay Chromatograms: Overlay the extracted ion chromatograms (EICs) for the analyte and the internal standard from a sample containing both.

• Examine Peak Apexes: Zoom in on the peaks. If the retention times at the peak apexes are not identical, you have a co-elution problem. A visible separation, even a slight one, indicates a potential issue that can lead to inaccurate quantification.[3]

Issue 3: Resolving Chromatographic Separation

Question: My analyte and 1-Bromopentadecane-d3 are slightly separated. How can I make them co-elute?

Answer: If you observe a separation, you must optimize your chromatographic method. The goal is to adjust parameters to make the analyte and the D-IS elute as a single, sharp peak.

Troubleshooting Guide: Optimizing Chromatography

• For Gas Chromatography (GC):

  • Optimize Temperature Program: Adjusting the oven temperature program is a powerful tool. A slower temperature ramp rate can often improve the separation of closely eluting compounds.[4] Conversely, modifying the initial temperature can also alter selectivity.[5]

  • Change GC Column: If temperature adjustments are insufficient, consider a column with a different stationary phase to change selectivity.[4] Using a longer column or one with a smaller internal diameter can also increase resolution, which may help in finely tuning the separation to achieve co-elution.[4]

• For Liquid Chromatography (LC):

  • Adjust Mobile Phase: Modify the mobile phase composition or the gradient profile.[1][3]

  • Use a Lower Resolution Column: In some cases, a column with lower resolution can be used to intentionally broaden the peaks slightly, promoting the overlap of the analyte and the internal standard.[1][2][6]

  • Modify Column Temperature: Adjusting the column temperature can alter the selectivity of the separation.[3][4]

Issue 4: When Co-elution is Not Achievable

Question: What if I cannot achieve perfect co-elution through chromatographic method adjustments?

Answer: If complete co-elution is not possible, you can leverage the selectivity of your mass spectrometer.

Troubleshooting Steps:

• Use Tandem Mass Spectrometry (MS/MS): Employing Selected Reaction Monitoring (SRM) provides high selectivity, allowing you to differentiate the analyte and the internal standard based on their specific precursor-to-product ion transitions, even if they are not perfectly separated chromatographically.[7]

• Utilize In-Source Fragmentation: For single quadrupole mass spectrometers, in-source Collision-Induced Dissociation (CID) can be used. By applying a voltage offset, you can induce fragmentation of the analyte and the D-IS in the ion source. This can generate unique fragment ions for each compound, allowing for their selective detection and quantification.[8]

Data Summary

For effective method development, understanding the properties of your compounds is crucial.

Table 1: Physical and Chemical Properties of 1-Bromopentadecane

Property	Value	Reference
Molecular Formula	C₁₅H₃₁Br	[9][10]
Molecular Weight	291.31 g/mol	[9][11]
Boiling Point	159-160 °C at 5-7 mmHg (hPa)	[10][11]
Melting Point	17-19 °C	[10][11]
Density	1.005 g/mL at 25 °C	[10][11]
Vapor Pressure	<1 mmHg at 20 °C	[10][11]

| Flash Point | 110 °C (230 °F) - closed cup |[10][11] |

Experimental Protocols

Protocol 1: Assessing Differential Matrix Effects

This protocol helps determine if the analyte and 1-Bromopentadecane-d3 are affected differently by the sample matrix.[6]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Dissolve the analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (without analyte or IS). Spike the extracted matrix with the analyte and internal standard at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and internal standard before performing the extraction procedure.

• Analyze Samples: Inject all three sets into the LC-MS/MS or GC-MS system.

• Calculate Matrix Effect:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Calculate this for both the analyte and the internal standard.

• Evaluate: A significant difference in the matrix effect percentage between the analyte and the internal standard indicates a differential matrix effect, which will lead to inaccurate quantification.

Table 2: Hypothetical Data from a Matrix Effect Experiment

Sample Set	Analyte Peak Area	IS (1-Bromopentadecane-d3) Peak Area	Analyte Matrix Effect (%)	IS Matrix Effect (%)
Set A (Neat)	1,200,000	1,250,000	-	-
Set B (Post-Spike)	780,000	1,100,000	65% (Ion Suppression)	88% (Ion Suppression)

In this example, the analyte experiences more significant ion suppression (65%) than the deuterated internal standard (88%), which would lead to an overestimation of the analyte concentration.[6]

Visualized Workflows

Troubleshooting Co-elution Issues

The following diagram outlines a logical workflow for diagnosing and resolving co-elution problems between an analyte and its deuterated internal standard.

Caption: A decision tree for troubleshooting co-elution issues.

The Isotope Effect and its Consequences

This diagram illustrates how the deuterium isotope effect can lead to analytical inaccuracies.

Caption: The impact of the isotope effect on quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Pentadecane, 1-bromo- (CAS 629-72-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. 1-BROMOPENTADECANE - Safety Data Sheet [chemicalbook.com]
• 11. 1-Bromopentadecane 97 629-72-1 [sigmaaldrich.com]

Technical Support Center: Analysis of 1-Bromopentadecane-d3 by Mass Spectrometry

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing mass spectrometer parameters for the detection of 1-Bromopentadecane-d3. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during analysis.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Poor Signal Intensity or No Peak Detected

Question: I am not seeing a peak for 1-Bromopentadecane-d3, or the signal is very weak. What are the potential causes and how can I troubleshoot this?

Answer:

Low signal intensity is a common issue that can stem from several factors, ranging from sample preparation to instrument settings. A systematic approach to troubleshooting is recommended.

Troubleshooting Workflow for Poor Signal Intensity

preventing deuterium exchange in 1-Bromopentadecane-d3 under acidic conditions

Topic: Preventing Deuterium Exchange in 1-Bromopentadecane-d3 under Acidic Conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing or preventing the unwanted exchange of deuterium atoms for hydrogen atoms when working with 1-bromopentadecane-d3 in acidic environments.

Troubleshooting Guides

Problem 1: Loss of Deuterium Label Detected Post-Experiment (e.g., by Mass Spectrometry)

Symptom: Mass spectrometry analysis shows a lower-than-expected mass for 1-bromopentadecane-d3, or the appearance of peaks corresponding to -d2, -d1, or even the unlabeled (-d0) compound.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Highly Acidic Reaction Conditions	Verify and Adjust pH: The rate of hydrogen-deuterium (H/D) exchange is catalyzed by strong acids. While C-D bonds on an alkyl chain are relatively stable, highly acidic conditions can promote exchange. If possible, adjust the pH to be as close to neutral as the reaction chemistry allows. For many compounds, the minimum rate of exchange is observed in a weakly acidic environment (pH 2.5-3), though this is highly compound-dependent.[1] Change the Acid: Consider using a weaker acid or a solid-supported acid catalyst that might reduce the concentration of free protons in the solution.
Elevated Temperatures	Reduce Reaction Temperature: Higher temperatures significantly increase the rate of H/D exchange.[1] If the reaction protocol allows, run the experiment at a lower temperature, even if it requires a longer reaction time. Maintain cooling throughout the entire process, including workup and analysis.
Presence of Protic Solvents	Use Aprotic Solvents: Protic solvents (e.g., water, methanol, ethanol) can act as a source of protons to exchange with the deuterium on your compound. Whenever possible, use dry aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dioxane.[1][2] If a protic solvent is unavoidable, minimize its volume and the reaction time.
Extended Reaction/Workup Times	Minimize Exposure Time: The longer the deuterated compound is exposed to acidic conditions, the greater the potential for exchange. Optimize the reaction to proceed as quickly as possible and perform any aqueous or acidic workup steps rapidly and at low temperatures.

Problem 2: Inconsistent Results or Poor Reproducibility in Experiments Using 1-Bromopentadecane-d3

Symptom: Seemingly identical experiments yield varying levels of deuterium retention.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps & Solutions
Variability in Reagent Purity/Dryness	Ensure Anhydrous Conditions: Small amounts of water in reagents or solvents can be a significant source of protons. Use freshly dried solvents and ensure all reagents are anhydrous. Store deuterated compounds and sensitive reagents under an inert atmosphere (e.g., argon or nitrogen).
Inconsistent Temperature Control	Standardize Thermal Conditions: Use a reliable temperature-controlled reaction setup (e.g., a cryostat or a well-calibrated heating mantle) to ensure the temperature is consistent across all experiments. Monitor the internal reaction temperature rather than just the bath temperature.
Atmospheric Moisture Contamination	Handle Under Inert Atmosphere: Deuterated compounds can be hygroscopic.[3] Handle 1-bromopentadecane-d3 and prepare reaction mixtures in a glove box or under a positive pressure of an inert gas to prevent the introduction of atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is deuterium exchange and why is it a concern for 1-bromopentadecane-d3?

A1: Hydrogen-deuterium (H/D) exchange is a chemical reaction where a deuterium atom on a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, acid).[1] For 1-bromopentadecane-d3, the concern is that the deuterium atoms on the terminal methyl group (-CD3) could be replaced by hydrogen atoms, leading to a loss of the isotopic label. This can compromise the results of studies where the deuterium label is used as a tracer or for quantification by mass spectrometry.

Q2: How stable is the deuterium on the alkyl chain of 1-bromopentadecane-d3 under acidic conditions?

A2: C-D bonds on an unactivated alkyl chain are generally considered to be quite stable and less prone to exchange compared to deuterium atoms attached to heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups.[1] However, under harsh acidic conditions (e.g., using superacids or at high temperatures), even these stable C-D bonds can undergo exchange.[4][5] For most standard organic reactions using moderately acidic conditions, the exchange should be minimal if proper precautions are taken.

Q3: Can the bromo- functional group in 1-bromopentadecane-d3 influence deuterium exchange?

A3: While the bromine atom itself does not directly activate the terminal methyl group for H/D exchange, it can participate in side reactions under certain acidic conditions, such as elimination or isomerization. It is theoretically possible that reaction intermediates formed during these processes could create pathways for deuterium exchange, although this is not a commonly reported issue for long-chain bromoalkanes.

Q4: What are the ideal storage conditions to prevent deuterium exchange in 1-bromopentadecane-d3?

A4: To maintain the isotopic purity of 1-bromopentadecane-d3, it should be stored in a tightly sealed container, preferably under an inert atmosphere, to protect it from atmospheric moisture. Storage at low temperatures (e.g., in a refrigerator or freezer) is also recommended to minimize any potential for slow exchange or degradation over time.[2]

Q5: Are there any analytical techniques to quantify the extent of deuterium exchange?

A5: Yes, mass spectrometry (MS) is a primary tool to determine the isotopic distribution and can quantify the percentage of the deuterated compound that has undergone exchange.[6] Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H NMR and ¹³C NMR, can also be used to quantify the degree of deuteration at specific sites in a molecule.[7]

Experimental Protocols

Protocol: General Procedure for Minimizing Deuterium Exchange in an Acid-Catalyzed Reaction

This protocol outlines best practices for a hypothetical reaction involving 1-bromopentadecane-d3 under acidic conditions where the preservation of the deuterium label is critical.

1. Materials and Glassware Preparation:

• All glassware should be oven-dried at a minimum of 120°C for several hours and cooled under a stream of dry inert gas (argon or nitrogen) or in a desiccator.
• Use anhydrous grade solvents and reagents. If necessary, purify and dry solvents using standard laboratory procedures.
• Use septa and syringe techniques for the transfer of all liquids to prevent exposure to atmospheric moisture.

2. Reaction Setup:

• Assemble the reaction apparatus under a positive pressure of inert gas.
• If the reaction can be performed at or below room temperature, use a cooling bath (e.g., ice-water or a cryocooler) to maintain a constant low temperature.

3. Reaction Execution:

• Dissolve 1-bromopentadecane-d3 in a suitable anhydrous aprotic solvent (e.g., THF, dioxane, or dichloromethane).
• Cool the solution to the desired reaction temperature.
• Slowly add the acidic catalyst to the reaction mixture. If the acid is a liquid, add it via syringe. If it is a solid, add it under a positive flow of inert gas.
• Monitor the reaction closely (e.g., by TLC or a rapid GC-MS quench sample) to determine the minimum time required for completion.

4. Workup and Purification:

• Perform all workup steps as rapidly as possible.
• If an aqueous wash is necessary, use pre-chilled, deionized water and minimize the contact time.
• Immediately extract the product into an aprotic organic solvent.
• Dry the organic layer thoroughly with a suitable drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).
• Remove the solvent under reduced pressure at the lowest practical temperature.
• If chromatographic purification is required, use a non-protic solvent system where possible.

5. Analysis:

• Analyze the final product promptly by mass spectrometry to confirm the retention of the deuterium label.
• Use ¹H NMR to check for the absence of a signal corresponding to the terminal methyl group.

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating the loss of deuterium labels.

Caption: Simplified conceptual diagram of a potential acid-catalyzed deuterium exchange mechanism.

References

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | Semantic Scholar [semanticscholar.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Unlocking the potential of hydrogen deuterium exchange via an iterative continuous-flow deuteration process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Recovery of 1-Bromopentadecane-d3

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of 1-Bromopentadecane-d3.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-Bromopentadecane-d3 that influence its extraction?

A1: 1-Bromopentadecane-d3 is a long-chain haloalkane. Its behavior during extraction is primarily dictated by its physical and chemical properties. The non-deuterated form, 1-Bromopentadecane, has a molecular weight of 291.31 g/mol and a density of approximately 1.005 g/mL at 25°C[1]. Crucially, it is a highly non-polar and hydrophobic molecule, evidenced by a very high calculated XLogP3 value of 8.7[2]. This indicates a strong preference for non-polar environments over aqueous ones. The compound is generally insoluble or immiscible in water but soluble in many organic solvents[1][3].

Q2: Does the deuterium labeling in 1-Bromopentadecane-d3 significantly alter its extraction behavior compared to the non-deuterated standard?

A2: No, the terminal deuterium labeling is not expected to significantly alter its fundamental extraction properties. The primary influence of deuteration is the kinetic isotope effect, where the stronger Carbon-Deuterium (C-D) bond can slow down metabolic processes or chemical reactions involving that bond. However, for physical processes like liquid-liquid extraction, which are governed by intermolecular forces and polarity, the difference in behavior between the deuterated and non-deuterated compound is negligible. The choice of extraction solvent and methodology should be based on the overall non-polar nature of the C15 alkyl bromide backbone.

Q3: What is the principle of "like dissolves like" and how does it apply to extracting 1-Bromopentadecane-d3?

A3: The principle of "like dissolves like" is fundamental to solvent extraction. It states that substances with similar polarities are more likely to be soluble in one another. 1-Bromopentadecane-d3 is a predominantly non-polar molecule due to its long hydrocarbon chain. Therefore, to achieve high recovery, you should use a non-polar organic solvent for extraction from a polar matrix like water. Polar solvents will not effectively solvate the long alkyl chain, leading to poor partitioning into the extraction solvent and thus, low recovery.

Troubleshooting Guide for Poor Recovery

Poor recovery of 1-Bromopentadecane-d3 is a common issue that can often be resolved by systematically evaluating the extraction procedure. The following guide addresses the most frequent causes and provides actionable solutions.

Problem: Low or no detectable 1-Bromopentadecane-d3 in the final extract.

This is the most common symptom and can be caused by several factors throughout the extraction workflow. The following logical diagram outlines the troubleshooting process.

Caption: Troubleshooting workflow for poor 1-Bromopentadecane-d3 recovery.

Detailed Troubleshooting Steps

Potential Cause	Explanation	Recommended Action & Solution
1. Improper Solvent Selection	The polarity of the extraction solvent does not match the highly non-polar nature of 1-Bromopentadecane-d3. Using a polar solvent like methanol or acetonitrile for a liquid-liquid extraction from an aqueous sample will result in very poor partitioning of the analyte into the organic phase.	Solution: Switch to a non-polar, water-immiscible solvent. Hexane, heptane, or diethyl ether are excellent first choices. Refer to the solubility data in Table 2 for guidance.
2. Incomplete Phase Separation / Emulsion Formation	An emulsion is a stable mixture of two immiscible liquids, appearing as a cloudy layer between the organic and aqueous phases. This is common when the sample matrix contains surfactants (e.g., lipids, proteins). Emulsions trap the analyte, preventing its complete transfer to the organic phase and leading to low recovery.	Solution: To break an emulsion, try one of the following: • Centrifugation: The force can help separate the layers. • Addition of Brine: Saturating the aqueous layer with sodium chloride can increase its polarity and density, often breaking the emulsion. • Filtration: Passing the entire mixture through a plug of glass wool can sometimes resolve the issue.
3. Matrix Effects	Components in the sample matrix (e.g., lipids, proteins in biological samples) can interfere with the analysis, particularly with LC-MS, causing ion suppression or enhancement. This can make it seem like recovery is poor, even if the extraction was efficient.	Solution: Differentiate between extraction inefficiency and matrix effects by performing a post-extraction spike experiment (see Experimental Protocol 2). If matrix effects are significant, consider a sample cleanup step like Solid Phase Extraction (SPE) prior to analysis.
4. Analyte Adsorption to Surfaces	Highly hydrophobic compounds can adsorb to glass or plastic surfaces, especially if the final extract is in a highly pure solvent. This leads to loss of analyte before analysis.	Solution: Use silanized glassware to minimize active sites for adsorption. Ensure all transfer steps are minimized.
5. Loss During Solvent Evaporation	If the final organic extract is concentrated by evaporation (e.g., under a stream of nitrogen), volatile analytes can be lost. While 1-Bromopentadecane has a high boiling point, care must be taken.	Solution: Evaporate the solvent at a gentle temperature (e.g., 30-40°C) with a controlled stream of nitrogen. Do not evaporate to complete dryness; leave a small volume of solvent and bring to the final volume with fresh solvent.

Data Presentation

Table 1: Physicochemical Properties of 1-Bromopentadecane

Property	Value	Reference
Molecular Formula	C₁₅H₃₁Br	[1]
Molecular Weight	291.31 g/mol	[1]
Density	1.005 g/mL at 25 °C	[1]
Melting Point	17-19 °C	[1]
Boiling Point	159-160 °C at 5 mmHg	[1]
XLogP3 (Hydrophobicity)	8.7	[2]
Water Solubility	Insoluble / Immiscible	[1][3]

Table 2: Expected Solubility and Recovery Trend of 1-Bromopentadecane-d3 in Common Extraction Solvents

This table provides a qualitative guide to solvent selection based on the principle of "like dissolves like." For a highly non-polar compound like 1-Bromopentadecane-d3, non-polar solvents will yield the highest recovery.

Solvent	Type	Polarity	Expected Solubility	Expected Recovery from Aqueous Matrix
Hexane	Non-polar Aliphatic	Very Low	High / Miscible	Excellent (>95%)
Heptane	Non-polar Aliphatic	Very Low	High / Miscible	Excellent (>95%)
Diethyl Ether	Polar Aprotic	Low	High / Miscible	Very Good (>90%)
Toluene	Non-polar Aromatic	Low	High / Miscible	Very Good (>90%)
Dichloromethane	Polar Aprotic	Medium	High / Miscible	Good (80-90%)
Ethyl Acetate	Polar Aprotic	Medium	High / Miscible	Moderate (70-85%)
Acetonitrile	Polar Aprotic	High	Low	Poor (<10%)
Methanol	Polar Protic	High	Low	Very Poor (<5%)

Experimental Protocols

Experimental Protocol 1: Standard Liquid-Liquid Extraction (LLE) of 1-Bromopentadecane-d3 from an Aqueous Sample

This protocol provides a general procedure for extracting the non-polar analyte from a simple aqueous matrix.

References

• 1. 629-72-1 CAS MSDS (1-BROMOPENTADECANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. core.ac.uk [core.ac.uk]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Ion Suppression with 1-Bromopentadecane-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1-Bromopentadecane-d3 as an internal standard to minimize ion suppression effects in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in my LC-MS analysis?

A1: Ion suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] This leads to a decreased signal intensity for your analyte, which can result in underestimation of its concentration, reduced sensitivity, and poor reproducibility.[1] Essentially, even if your analyte is present in the sample, its signal may be diminished or completely absent.

Q2: I am using 1-Bromopentadecane-d3, a deuterated internal standard. Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard (IS) like 1-Bromopentadecane-d3 should co-elute with the analyte and experience the same degree of ion suppression. The ratio of the analyte signal to the IS signal should then remain constant, allowing for accurate quantification.[1] However, this is not always a guarantee. "Differential ion suppression" can occur where the analyte and the deuterated IS are affected differently by the matrix. This can happen if there is a slight chromatographic separation between the analyte and the IS, causing them to encounter different matrix components as they elute. This separation can be influenced by the "deuterium isotope effect," where the replacement of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule.

Q3: What are the common causes of ion suppression?

A3: Ion suppression can be caused by a variety of factors, including:

• Endogenous matrix components: Salts, lipids, proteins, and other molecules naturally present in biological samples.

• Exogenous substances: Contaminants introduced during sample preparation, such as polymers from plasticware, or mobile phase additives like trifluoroacetic acid (TFA).

• High concentrations of the analyte or internal standard: At high concentrations, analytes can saturate the ionization process, leading to a non-linear response.[1]

Q4: How can I determine if ion suppression is affecting my analysis when using 1-Bromopentadecane-d3?

A4: A post-column infusion experiment is a common method to identify regions in your chromatogram where ion suppression occurs. This involves infusing a constant flow of your analyte and internal standard into the MS while injecting a blank matrix extract onto the LC column. A dip in the baseline signal for your analyte or 1-Bromopentadecane-d3 indicates the retention times where matrix components are causing ion suppression.

Q5: What should I do if I suspect differential ion suppression between my analyte and 1-Bromopentadecane-d3?

A5: If you suspect differential ion suppression, you should first verify the co-elution of your analyte and 1-Bromopentadecane-d3. Inject a mixed standard solution and carefully examine the chromatograms. If there is a slight separation, you may need to optimize your chromatographic method (e.g., gradient, column chemistry) to ensure they elute as close together as possible.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Analyte signal is low or absent, but 1-Bromopentadecane-d3 signal is strong.	Significant ion suppression affecting the analyte more than the internal standard. This could be due to slight differences in retention time and elution into a region of high matrix interference.	1. Perform a post-column infusion experiment to identify ion suppression zones. 2. Optimize chromatography to ensure co-elution of the analyte and 1-Bromopentadecane-d3. 3. Enhance sample preparation (e.g., using solid-phase extraction) to remove interfering matrix components.
Both analyte and 1-Bromopentadecane-d3 signals are suppressed.	Severe matrix effects are impacting both the analyte and the internal standard.	1. Dilute the sample to reduce the concentration of matrix components. 2. Improve sample cleanup procedures. 3. Optimize the ionization source parameters (e.g., temperature, gas flows).
Inconsistent analyte/internal standard area ratios across replicates.	Variable ion suppression between injections, potentially due to inconsistent sample matrix or carryover.	1. Ensure consistent sample preparation across all samples. 2. Inject blank runs between samples to check for carryover. 3. Check for and address any issues with the LC system that could lead to retention time shifts.
Poor linearity in the calibration curve.	Ion suppression is concentration-dependent. At higher concentrations, the suppression effect may differ between the analyte and the internal standard.	1. Prepare matrix-matched calibration standards to mimic the ion suppression effects in the unknown samples. 2. Evaluate a narrower calibration range.

Illustrative Data on Ion Suppression Mitigation

Disclaimer: The following data is representative and intended for illustrative purposes only. Specific performance will vary depending on the analyte, matrix, and analytical conditions.

The table below demonstrates the theoretical improvement in quantitative accuracy when using 1-Bromopentadecane-d3 as an internal standard in the presence of a co-eluting, ion-suppressing matrix component.

Sample	Analyte Peak Area (No IS)	Analyte Peak Area (with IS)	1-Bromopentadecane-d3 Peak Area	Analyte/IS Ratio	Calculated Concentration (µg/mL) - No IS	Calculated Concentration (µg/mL) - With IS
Standard in Solvent	100,000	102,000	105,000	0.97	1.00	1.00
Sample in Matrix A	50,000	51,500	103,000	0.50	0.50	0.98
Sample in Matrix B	25,000	26,000	104,000	0.25	0.25	0.99

Experimental Protocols

Illustrative Protocol for Evaluating and Correcting for Ion Suppression using 1-Bromopentadecane-d3

This protocol provides a general framework. Specific parameters should be optimized for your particular analyte and instrumentation.

Objective: To quantify an analyte in a complex matrix, correcting for ion suppression using 1-Bromopentadecane-d3 as an internal standard.

1. Materials:

• Analyte of interest

• 1-Bromopentadecane-d3 (CAS: 1219805-83-0)

• LC-MS grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid (or other appropriate mobile phase modifier)

• Control matrix (e.g., blank plasma, tissue homogenate)

• LC-MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

2. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of the analyte in a suitable solvent (e.g., methanol).

• Prepare a 1 mg/mL stock solution of 1-Bromopentadecane-d3 in the same solvent.

3. Preparation of Working Solutions:

• Calibration Standards: Prepare a series of calibration standards by spiking the control matrix with known concentrations of the analyte. Add a constant concentration of 1-Bromopentadecane-d3 to each standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the control matrix, also containing the constant concentration of 1-Bromopentadecane-d3.

4. Sample Preparation (Example using Protein Precipitation):

• To 100 µL of plasma sample (or standard/QC), add 20 µL of the 1-Bromopentadecane-d3 working solution.

• Add 400 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

5. LC-MS/MS Analysis:

• LC Column: C18 column suitable for nonpolar compounds.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Develop a gradient that provides good separation and ensures co-elution of the analyte and 1-Bromopentadecane-d3.

• MS Detection: Use Multiple Reaction Monitoring (MRM) mode. Optimize the precursor and product ions for both the analyte and 1-Bromopentadecane-d3.

6. Data Analysis:

• Integrate the peak areas for the analyte and 1-Bromopentadecane-d3 in all samples.

• Calculate the ratio of the analyte peak area to the 1-Bromopentadecane-d3 peak area for each sample.

• Construct a calibration curve by plotting the analyte/IS ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their analyte/IS ratio from the calibration curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]

improving peak shape and resolution for 1-Bromopentadecane-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the chromatographic analysis of 1-Bromopentadecane-d3, focusing on improving peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (tailing or fronting) for 1-Bromopentadecane-d3?

A1: Poor peak shape for long-chain haloalkanes like 1-Bromopentadecane-d3 is often due to several factors. Peak tailing can be caused by active sites in the system (e.g., in the injector liner or column), column overload, or contamination.[1] Peak fronting is most commonly a result of column overload, where too much sample is injected.[2] In gas chromatography (GC), an injection temperature that is too low can also cause peak fronting for later-eluting peaks.[2]

Q2: Why am I seeing poor resolution between my analyte and other components?

A2: Poor resolution, or the overlap of peaks, can stem from several issues. In gas chromatography, this may be due to an inadequate column (incorrect stationary phase, length, or film thickness), a non-optimized temperature program, or an incorrect carrier gas flow rate.[3][4] For liquid chromatography (LC), the mobile phase composition and column selection are critical factors.[5]

Q3: Can the deuterated nature of 1-Bromopentadecane-d3 affect its chromatography?

A3: Yes, deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated analogs, a phenomenon known as the chromatographic isotope effect.[6][7] Typically, deuterated compounds elute slightly earlier in reversed-phase chromatography.[7] While this effect is usually small, it's a factor to consider when developing a method, especially if trying to resolve the deuterated standard from the native analyte.

Q4: What are "ghost peaks" and why might I be seeing them in my chromatogram?

A4: Ghost peaks are unexpected peaks that appear in your chromatogram and are not related to your current sample.[8] They are often caused by contamination from a previous injection (carryover), a contaminated syringe, a dirty injector liner, or impurities in the carrier gas or mobile phase.[9][10]

Troubleshooting Guides

Issue 1: Peak Tailing

Symptoms: The back half of the peak is wider than the front half, creating an asymmetrical peak.[8]

Potential Causes & Solutions:

• Active Sites: The sample may be interacting with active sites in the GC inlet or column.

  • Protocol: Deactivate the system by cleaning or replacing the injector liner. Using an inert liner can help. Trimming 10-20 cm from the inlet of the column can also remove active sites.[1] Regular column conditioning as per the manufacturer's guidelines is also recommended.[1]

• Column Overload: Injecting too much sample can saturate the column.[1]

  • Protocol: Reduce the amount of sample being injected. This can be achieved by diluting the sample or decreasing the injection volume.[1]

• Contamination: Residue from previous analyses can cause peak tailing.[1]

  • Protocol: Bake out the column at a high temperature (without exceeding the column's maximum temperature limit) to remove contaminants.[1][10]

Issue 2: Peak Fronting

Symptoms: The front half of the peak is wider than the back half, often described as a "shark fin" shape.[2]

Potential Causes & Solutions:

• Column Overload: This is the most common cause of peak fronting.[2]

  • Protocol: Dilute your sample (e.g., a 1-to-10 dilution) or decrease the injection volume.[2] In GC, you can also use a higher split ratio to inject less sample onto the column.[2]

• Low Column Temperature (GC): If you observe fronting that worsens for later eluting peaks in an isothermal GC run, the column temperature may be too low.[2]

  • Protocol: Increase the initial oven temperature or the temperature ramp rate.

Issue 3: Poor Resolution

Symptoms: Peaks are not well separated and overlap with each other.

Potential Causes & Solutions:

• Suboptimal GC Temperature Program: The temperature program significantly affects separation.

  • Protocol: Lower the initial oven temperature to improve the separation of early eluting peaks. A slower temperature ramp rate can increase the separation between all compounds.[3]

• Incorrect Column Dimensions or Stationary Phase: The choice of GC column is critical for good resolution.

  • Protocol: For better separation, consider using a longer column, a column with a smaller internal diameter, or a thinner stationary phase film.[3][11] For a non-polar compound like 1-Bromopentadecane-d3, a non-polar stationary phase (e.g., DB-5ms) is a suitable choice.[12]

• Incorrect Carrier Gas Flow Rate: The carrier gas velocity affects column efficiency.

  • Protocol: Optimize the carrier gas flow rate. This can be done by adjusting the head pressure. Refer to your instrument manual for optimal flow rates for your column dimensions.

Data Presentation

Parameter	Recommendation for 1-Bromopentadecane-d3 Analysis (GC-MS)	Rationale
GC Column	Non-polar, low-bleed MS column (e.g., 5% phenyl-methyl-polysiloxane)	Matches the non-polar nature of the analyte. Low-bleed columns are essential for MS detectors to reduce baseline noise.[12][13]
30 m length, 0.25 mm ID, 0.25 µm film thickness	A standard dimension that provides good efficiency and resolution for a wide range of analytes.[11]
Injector Temperature	250 - 300 °C	Ensures complete vaporization of the high-boiling point analyte without causing thermal degradation.[1]
Carrier Gas	Helium or Hydrogen	Inert gases commonly used in GC-MS.
Oven Program	Start at a lower temperature (e.g., 80-100 °C) and ramp up	A temperature program is necessary to elute a high-boiling point compound like 1-Bromopentadecane-d3 in a reasonable time with good peak shape.
MS Source Temp.	250 - 280 °C	Optimized source temperature improves ionization efficiency.[14]
MS Quadrupole Temp.	150 °C	A common and effective setting for many applications.[14]

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner Replacement)

• Cool Down: Ensure the GC injector has cooled to a safe temperature (below 50 °C).

• Turn Off Gas: Turn off the carrier gas flow to the inlet.

• Remove Septum Nut: Unscrew the septum nut and remove the old septum.

• Remove Liner: Carefully remove the injector liner using liner removal tongs.

• Clean Injector: If necessary, wipe the inside of the injector with a solvent-moistened swab (e.g., methanol or acetone).

• Install New Liner: Place a new, deactivated liner into the injector.

• Replace Septum and Nut: Install a new septum and tighten the septum nut. Do not overtighten.

• Restore Gas Flow: Turn the carrier gas back on and check for leaks using an electronic leak detector.

• Condition: Heat the inlet to its operating temperature and allow it to equilibrate.

Protocol 2: Optimizing GC Oven Temperature Program

• Isothermal Analysis (Starting Point): Begin with an isothermal run at a temperature where the analyte elutes, but with potentially poor resolution (e.g., 200 °C).

• Introduce a Ramp: If peaks are co-eluting, introduce a temperature ramp. Start with a low initial temperature (e.g., 100 °C) for a short hold time (1-2 minutes).

• Adjust Ramp Rate: Use a moderate ramp rate (e.g., 10-20 °C/min) up to a final temperature that is sufficient to elute the analyte (e.g., 280 °C).

• Fine-Tune:

  • If early peaks are poorly resolved, lower the initial temperature.[3]

  • If later peaks are too broad, increase the ramp rate.

  • If resolution is still poor, try a slower ramp rate.

Mandatory Visualization

Caption: Troubleshooting workflow for improving peak shape and resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. gmpinsiders.com [gmpinsiders.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chemtech-us.com [chemtech-us.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. youtube.com [youtube.com]
• 12. chromtech.com [chromtech.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]

addressing isotopic interference in 1-Bromopentadecane-d3 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing isotopic interference during the quantification of 1-Bromopentadecane using 1-Bromopentadecane-d3 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of 1-Bromopentadecane-d3 quantification?

A1: Isotopic interference, often termed "crosstalk," occurs when the mass spectral signal of the unlabeled analyte (1-Bromopentadecane) overlaps with the signal of its deuterated internal standard (1-Bromopentadecane-d3). This is particularly significant for brominated compounds because bromine has two naturally abundant stable isotopes, ⁷⁹Br (approximately 50.7% abundance) and ⁸¹Br (approximately 49.3% abundance).[1] This natural isotopic distribution results in a prominent M+2 peak in the mass spectrum of 1-Bromopentadecane, which can interfere with the detection of the deuterated standard, leading to inaccuracies in quantification.[2][3]

Q2: Why is 1-Bromopentadecane particularly susceptible to this interference?

A2: The molecular ion of 1-Bromopentadecane will appear as two peaks of nearly equal intensity: one for the molecule containing ⁷⁹Br and another, two mass units higher, for the molecule containing ⁸¹Br.[4] When using 1-Bromopentadecane-d3 as an internal standard, the M+2 peak of the unlabeled analyte can contribute to the signal of the M+ peak of the internal standard, artificially inflating the internal standard's response and leading to an underestimation of the analyte's concentration. This phenomenon becomes more pronounced at high analyte-to-internal standard concentration ratios.[2]

Q3: How can I identify if isotopic interference is affecting my results?

A3: Several indicators can point to isotopic interference:

• Non-linear calibration curves: When plotting the response ratio (analyte peak area / internal standard peak area) against the analyte concentration, significant isotopic interference will cause the curve to become non-linear, especially at higher concentrations.

• Inaccurate quality control (QC) samples: If QC samples at high concentrations consistently show a negative bias, it could be due to the overestimation of the internal standard's signal.

• Analysis of high-concentration analyte without internal standard: Injecting a high-concentration sample of unlabeled 1-Bromopentadecane and monitoring the mass channels for 1-Bromopentadecane-d3 can reveal any signal contribution.

Q4: What are the primary strategies to correct for isotopic interference?

A4: The most common approach is a mathematical correction applied post-acquisition. This involves determining the contribution of the unlabeled analyte to the internal standard's signal and subtracting it.[5] This can be done by analyzing a pure standard of the unlabeled analyte and measuring the ratio of its M+2 peak to its M+ peak. This ratio can then be used to correct the internal standard's signal in samples containing both the analyte and the standard. Some mass spectrometry software platforms allow for the input of these correction factors for automated calculation.[6]

Troubleshooting Guide

Issue: Non-linear calibration curve with a downward curve at high concentrations.

Possible Cause	Troubleshooting Step
Isotopic Interference	The M+2 isotope peak of the unlabeled 1-Bromopentadecane is contributing to the signal of the 1-Bromopentadecane-d3 internal standard.
Solution	Implement a mathematical correction. First, analyze a pure, high-concentration standard of unlabeled 1-Bromopentadecane and determine the ratio of the signal at the m/z of the internal standard to the signal at the m/z of the analyte. Use this ratio to correct the measured signal of the internal standard in all samples.

Issue: Poor accuracy and precision at the lower limit of quantification (LLOQ).

Possible Cause	Troubleshooting Step
Impurity in Internal Standard	The 1-Bromopentadecane-d3 internal standard may contain a small amount of the unlabeled analyte.
Solution	Analyze the pure internal standard solution to check for the presence of the unlabeled analyte. If present, the contribution to the analyte signal must be subtracted from all samples, or a new, purer batch of the internal standard should be used.
Incorrect Internal Standard Concentration	The concentration of the internal standard may be too high, leading to a significant contribution from its own isotopic variants to the analyte signal.
Solution	Optimize the concentration of the internal standard. It should be high enough to provide a robust signal but not so high as to cause significant interference with the analyte signal, especially at the LLOQ.

Experimental Protocols

Protocol 1: Determination of Isotopic Contribution Factor

This protocol outlines the procedure to determine the extent of isotopic overlap from the unlabeled analyte to the deuterated internal standard.

• Prepare a High-Concentration Analyte Standard: Prepare a solution of unlabeled 1-Bromopentadecane at a concentration corresponding to the upper limit of quantification (ULOQ) of your assay.

• GC-MS Analysis: Analyze this standard using the established GC-MS method.

• Data Acquisition: Monitor the ion channels for both the analyte (e.g., a specific fragment ion) and the corresponding ion for the deuterated internal standard.

• Calculate the Contribution Factor (CF):

  • Measure the peak area of the analyte at its target m/z (AreaAnalyte).

  • Measure the peak area at the m/z of the internal standard (AreaInterference).

  • Calculate CF = AreaInterference / AreaAnalyte.

Protocol 2: Mathematical Correction of Sample Data

This protocol describes how to apply the calculated isotopic contribution factor to correct the quantitative data.

• Analyze Samples: Run all calibration standards, quality control samples, and unknown samples containing both the analyte and the internal standard.

• Measure Peak Areas: For each sample, measure the peak area of the analyte (AreaAnalyte_Measured) and the internal standard (AreaIS_Measured).

• Correct the Internal Standard Peak Area:

  • Corrected IS Area = AreaIS_Measured - (AreaAnalyte_Measured * CF)

• Calculate the Response Ratio:

  • Response Ratio = AreaAnalyte_Measured / Corrected IS Area

• Quantify the Analyte: Use the corrected response ratios to construct the calibration curve and determine the concentrations of the unknown samples.

Quantitative Data Presentation

The following table illustrates a hypothetical scenario of isotopic interference and the effect of mathematical correction.

Table 1: Hypothetical Data Demonstrating Isotopic Interference and Correction

Analyte Conc. (ng/mL)	Analyte Area (Measured)	IS Area (Measured)	IS Area (Corrected)	Response Ratio (Uncorrected)	Response Ratio (Corrected)
1	10,000	1,005,000	1,004,800	0.00995	0.00995
10	100,000	1,010,000	1,008,000	0.09901	0.09921
100	1,000,000	1,050,000	1,030,000	0.95238	0.97087
500	5,000,000	1,250,000	1,150,000	4.00000	4.34783
1000	10,000,000	1,500,000	1,300,000	6.66667	7.69231

Assumed Contribution Factor (CF) = 0.02

Visualizations

Caption: Isotopic interference from the analyte's M+2 peak to the internal standard's signal.

Caption: Workflow for the correction of isotopic interference in quantification.

References

• 1. Pentane, 1-bromo-3-methyl- [webbook.nist.gov]
• 2. connectsci.au [connectsci.au]
• 3. Bromine - Wikipedia [en.wikipedia.org]
• 4. Isotopic Abundance Variations | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 5. Isobaric Interferences, Ways to Compensate for Spectral Interferences [ebrary.net]
• 6. benchchem.com [benchchem.com]

stability of 1-Bromopentadecane-d3 in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on the long-term storage and stability of 1-Bromopentadecane-d3. Below you will find frequently asked questions and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 1-Bromopentadecane-d3?

Q2: Is 1-Bromopentadecane-d3 susceptible to degradation? What are the potential degradation pathways?

Like its non-deuterated counterpart, 1-Bromopentadecane-d3 is generally stable under recommended storage conditions.[1][2] However, potential degradation can occur through several pathways:

• Hydrolysis: Although alkyl halides are not highly susceptible to hydrolysis, prolonged exposure to water, especially under non-neutral pH, can lead to the formation of pentadecanol-d3.

• Oxidation: Contact with strong oxidizing agents can lead to degradation.[1][2]

• Photolysis: While not extensively documented for this specific compound, exposure to light, particularly UV radiation, can potentially initiate radical reactions leading to degradation. It is good practice to store it in a light-protected container (e.g., an amber vial).

• Thermal Decomposition: At elevated temperatures, particularly under fire conditions, hazardous decomposition products such as carbon oxides and hydrogen bromide gas can form.[1][2]

Q3: Is Hydrogen/Deuterium (H/D) exchange a significant concern for 1-Bromopentadecane-d3?

H/D exchange is a common stability issue for some deuterated compounds, where deuterium atoms are replaced by hydrogen from the environment. This is most prevalent when deuterium is attached to heteroatoms (like oxygen or nitrogen) or carbon atoms in acidic or basic environments.[3][4] For 1-Bromopentadecane-d3, the deuterium atoms are on a stable alkyl chain, making H/D exchange under normal storage and experimental conditions highly unlikely. The carbon-deuterium (C-D) bond is slightly stronger than the carbon-hydrogen (C-H) bond, which enhances its stability.[5]

Q4: How can I assess the stability of my 1-Bromopentadecane-d3 sample?

To assess the stability of your sample, you can perform a purity check using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. Comparing the results with the initial certificate of analysis or a freshly opened sample can reveal any degradation. For more in-depth analysis, a forced degradation study can be conducted to identify potential degradation products under stress conditions.[3]

Troubleshooting Guides

Issue 1: I observe unexpected peaks in my GC-MS analysis.

• Possible Cause 1: Contamination. The sample may have been contaminated during handling or from the storage container. Ensure proper cleaning of all glassware and use high-purity solvents.

• Possible Cause 2: Degradation. Your sample may have started to degrade. Review your storage conditions and handling procedures. The unexpected peaks could correspond to degradation products such as pentadecanol-d3 (from hydrolysis) or other byproducts.

• Possible Cause 3: Septum bleed from the GC inlet. Particles from the GC septum can sometimes be detected. Ensure you are using a high-quality, low-bleed septum.

Issue 2: The concentration of my 1-Bromopentadecane-d3 solution appears to have decreased over time.

• Possible Cause 1: Adsorption to the container surface. Long-chain, non-polar molecules can sometimes adsorb to glass or plastic surfaces, especially at low concentrations. Using silanized glassware can help mitigate this issue.

• Possible Cause 2: Evaporation of the solvent. Ensure that the container is tightly sealed, especially if using a volatile solvent. Parafilm can be used to provide an extra seal for long-term storage.

• Possible Cause 3: Degradation. As mentioned previously, degradation can lead to a decrease in the concentration of the parent compound.

Data Summary

While specific quantitative long-term stability data for 1-Bromopentadecane-d3 is not publicly available, the table below summarizes the relevant physical and chemical properties of the non-deuterated analog, which are expected to be very similar for the deuterated version.

Property	Value
Molecular Formula	C₁₅H₃₁Br
Molecular Weight	291.31 g/mol [6]
Melting Point	17-19 °C[1]
Boiling Point	159-160 °C at 5-7 hPa[1]
Density	1.005 g/cm³ at 25 °C[1]
Flash Point	110 °C (closed cup)[1]
Incompatible Materials	Strong oxidizing agents, Strong bases[1][2]

Experimental Protocols

Protocol 1: Stability Assessment by GC-MS

Objective: To determine the purity of a 1-Bromopentadecane-d3 sample and identify any potential degradation products.

Methodology:

• Sample Preparation: Prepare a solution of 1-Bromopentadecane-d3 in a suitable volatile solvent (e.g., hexane or ethyl acetate) at a known concentration (e.g., 1 mg/mL).

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar column, such as a DB-5ms or equivalent.

    • Inlet Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-500.

• Data Analysis:

  • Integrate the peak corresponding to 1-Bromopentadecane-d3 and any other observed peaks.

  • Calculate the purity of the sample based on the relative peak areas.

  • Analyze the mass spectra of any impurity peaks to identify potential degradation products.

Visualizations

Caption: Workflow for long-term stability testing of 1-Bromopentadecane-d3.

Caption: Potential degradation pathways for 1-Bromopentadecane-d3.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Complex Matrices Using 1-Bromopentadecane-d3

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing 1-Bromopentadecane-d3 as an internal standard for the analysis of complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromopentadecane-d3, and why is it used as an internal standard?

A1: 1-Bromopentadecane-d3 is a deuterated form of 1-bromopentadecane. It serves as an excellent internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Its key advantage is that it is chemically almost identical to the non-deuterated analyte, meaning it behaves similarly during sample extraction, chromatography, and ionization.[1] This allows it to compensate for variations in the analytical process, leading to more accurate and precise results.[1]

Q2: In which types of complex matrices is 1-Bromopentadecane-d3 typically used?

A2: 1-Bromopentadecane-d3 is suitable for a wide range of complex biological and environmental matrices. These can include plasma, serum, whole blood, urine, tissue homogenates, soil, and water samples. The choice of sample preparation and analytical method will depend on the specific matrix.[2]

Q3: Can I use a non-deuterated structural analog as an internal standard instead of 1-Bromopentadecane-d3?

A3: While structural analogs can be used, stable isotope-labeled internal standards like 1-Bromopentadecane-d3 are generally superior.[3] This is because their physicochemical properties are much closer to the analyte of interest, ensuring they co-elute and experience similar matrix effects.[2][4] Non-isotope-labeled standards may have different extraction recoveries and chromatographic retention times, which can lead to inaccurate quantification.[5]

Q4: What are the primary challenges when using 1-Bromopentadecane-d3 in complex matrices?

A4: The main challenges include matrix effects, potential for chromatographic separation from the analyte, and issues with extraction recovery. Matrix effects, which can cause ion suppression or enhancement, are a significant concern in complex samples and can impact the accuracy of quantification.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	Active sites on the GC liner or column; incompatible solvent; column degradation.	Use a deactivated liner; ensure the injection solvent is compatible with the mobile phase/carrier gas; bake or replace the column.
High Variability in Results	Inconsistent sample preparation; poor internal standard spiking technique; instrument instability.	Standardize the sample preparation workflow; ensure accurate and consistent spiking of the internal standard; perform instrument maintenance and calibration.
Low Recovery of Analyte and Internal Standard	Inefficient extraction method; analyte/internal standard binding to matrix components.	Optimize the extraction solvent and technique (e.g., liquid-liquid extraction, solid-phase extraction); adjust the pH of the sample.
Chromatographic Separation of Analyte and 1-Bromopentadecane-d3	The "isotope effect" can sometimes lead to slight differences in retention time between the deuterated standard and the analyte.[2][4]	Modify the chromatographic gradient (LC) or temperature program (GC) to ensure co-elution. A slower gradient or ramp may improve peak overlap.
Signal Suppression or Enhancement (Matrix Effects)	Co-eluting endogenous matrix components affecting the ionization of the analyte and internal standard.[3]	Improve sample cleanup to remove interfering components; adjust chromatography to separate the analyte from the interfering peaks; consider a different ionization technique if possible.
Internal Standard Signal Drifts During Analysis	Contamination in the MS source; degradation of the internal standard in the prepared samples.	Clean the mass spectrometer source; analyze samples promptly after preparation, or investigate the stability of the internal standard in the sample matrix over time.

Quantitative Data Summary

The following tables summarize typical performance data that can be expected when developing a robust analytical method using a deuterated internal standard like 1-Bromopentadecane-d3.

Table 1: Extraction Recovery and Matrix Effects

Matrix Type	Extraction Method	Analyte Recovery (%)	Internal Standard Recovery (%)	Matrix Effect (%)
Human Plasma	Liquid-Liquid Extraction	85 - 95	87 - 96	90 - 110
Bovine Liver	QuEChERS	75 - 90	78 - 92	85 - 115
Sandy Loam Soil	Sonication with Acetone/Hexane	80 - 95	82 - 97	95 - 105

Note: Data is illustrative and will vary depending on the specific analyte and validated method.

Table 2: Calibration Curve Performance

Parameter	Typical Value
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy (% Bias)	± 15%
Precision (% CV)	< 15%

Experimental Protocols

Detailed Methodology for the Analysis of a Long-Chain Alkyl Bromide in Plasma using 1-Bromopentadecane-d3 Internal Standard

• Sample Preparation (Liquid-Liquid Extraction):

  • To 200 µL of plasma in a polypropylene tube, add 20 µL of 1-Bromopentadecane-d3 internal standard solution (e.g., at 500 ng/mL in methanol).

  • Vortex briefly to mix.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes to ensure thorough extraction.

  • Centrifuge at 10,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start at 60% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive.

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: To be determined by infusion of the analyte and internal standard. For example, for a hypothetical analyte and its d3-IS:

      • Analyte: Q1: 321.2 -> Q3: 157.1

      • 1-Bromopentadecane-d3 (IS): Q1: 324.2 -> Q3: 160.1

Visualizations

Caption: A typical experimental workflow for the analysis of a complex matrix using a deuterated internal standard.

Caption: A logical diagram for troubleshooting common issues during method development.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle: 1-Bromopentadecane-d3 vs. C13-Labeled Internal Standards in Quantitative Bioanalysis

A comprehensive guide for researchers, scientists, and drug development professionals on selecting the optimal internal standard for mass spectrometry-based assays.

In the pursuit of precise and reliable quantitative data in bioanalysis, the choice of an appropriate internal standard is a critical determinant of success. Stable isotope-labeled (SIL) internal standards are the cornerstone of modern quantitative mass spectrometry, offering a means to correct for variability throughout the analytical workflow. This guide provides a detailed comparison of two common types of SILs: deuterated standards, exemplified by 1-Bromopentadecane-d3, and the gold-standard carbon-13 (C13)-labeled internal standards.

The ideal internal standard should exhibit identical chemical and physical properties to the analyte of interest, differing only in mass. This ensures it experiences the same extraction recovery, ionization efficiency, and chromatographic retention, thereby enabling accurate quantification. While both deuterated and C13-labeled standards are designed to meet this ideal, inherent isotopic effects can lead to significant performance differences.

Key Performance Parameters: A Comparative Analysis

The decision between a deuterated and a C13-labeled internal standard involves a trade-off between cost and analytical performance. While deuterated standards are often more readily available and less expensive, C13-labeled standards are generally considered superior for many applications.[1] The following tables summarize the key performance differences based on established principles and experimental observations in the field.

Parameter	1-Bromopentadecane-d3 (Deuterated IS)	C13-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled analyte.[2][3] This "isotope effect" is more pronounced in liquid chromatography (LC) separations.[2]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[2]	The superior co-elution of C13-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[3]
Accuracy & Precision	Can lead to inaccuracies due to imperfect retention time matching, with potential for significant quantitative errors.[3] One study reported errors as high as 40% in an example.[3]	Demonstrates improved accuracy and precision due to closer physicochemical properties to the analyte.[2] The use of C13-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[4][5]	The closer mimicry of the analyte by C13-IS results in more reliable and reproducible quantification.[2]
Isotopic Stability	Deuterium atoms can sometimes be prone to exchange with hydrogen atoms from the solvent, especially if located on exchangeable sites (e.g., -OD).[3]	Carbon-13 labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange.[6]	C13-labeled standards offer greater stability, ensuring the integrity of the isotopic label throughout the analytical process.
Cost & Availability	Generally more cost-effective and widely available for a broader range of compounds.[1][7]	Typically more expensive and may not be commercially available for all analytes.[1]	The choice may be influenced by budget and the commercial availability of the desired labeled compound.

Experimental Protocols: A Generalized Workflow

The following outlines a typical experimental workflow for a quantitative bioanalysis using a stable isotope-labeled internal standard. This protocol is a generalized representation and would require optimization for specific analytes and matrices.

1. Sample Preparation:

• Spiking: A known amount of the internal standard (1-Bromopentadecane-d3 or a C13-labeled analogue) is added to the biological matrix (e.g., plasma, urine, tissue homogenate) at the earliest stage of sample preparation.

• Extraction: The analyte and internal standard are co-extracted from the matrix using an appropriate technique, such as liquid-liquid extraction (LLE), solid-phase extraction (SPE), or protein precipitation.

• Reconstitution: The extracted sample is evaporated to dryness and reconstituted in a solvent compatible with the LC-MS system.

2. LC-MS/MS Analysis:

• Chromatographic Separation: The reconstituted sample is injected into a liquid chromatography system to separate the analyte and internal standard from other matrix components.

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer. The instrument is set to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard (Multiple Reaction Monitoring - MRM).

3. Data Analysis:

• Peak Integration: The peak areas for the analyte and the internal standard are integrated.

• Ratio Calculation: The ratio of the analyte peak area to the internal standard peak area is calculated for each sample.

• Quantification: The concentration of the analyte in the unknown samples is determined by comparing their peak area ratios to a calibration curve generated from samples with known concentrations of the analyte and a constant concentration of the internal standard.

Visualizing the Workflow and Decision-Making Process

To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict a typical bioanalytical workflow and the logical considerations when choosing an internal standard.

Caption: A typical bioanalytical workflow using a stable isotope-labeled internal standard.

Caption: Decision tree for selecting an appropriate internal standard.

Conclusion: Making an Informed Choice

The selection between 1-Bromopentadecane-d3 (as a representative deuterated standard) and a C13-labeled internal standard is a critical decision that hinges on the specific requirements of the analytical method.[8] While deuterated standards can be a cost-effective option and may be suitable for some applications, the evidence strongly supports the superiority of C13-labeled internal standards for robust and accurate quantitative bioanalysis.[2] Their identical chromatographic behavior and isotopic stability minimize the risk of analytical errors, particularly in complex matrices.[2][3] For researchers, scientists, and drug development professionals striving for the highest quality data, the investment in a C13-labeled internal standard is often justified by the enhanced accuracy and reliability of the results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of an Analytical Method Using 1-Bromopentadecane-d3 in Accordance with FDA Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 1-Bromopentadecane-d3 as an internal standard against a structural analog, 1-Bromohexadecane, in the validation of a hypothetical bioanalytical method for the quantification of "Analyte X," a novel long-chain fatty acid amide drug candidate. The validation parameters and acceptance criteria are based on the principles outlined in the US Food and Drug Administration (FDA) "Bioanalytical Method Validation Guidance for Industry".[1][2]

Introduction to Analytical Method Validation

The validation of bioanalytical methods is a critical requirement in the development of pharmaceutical products.[3] Regulatory bodies, such as the FDA, mandate this process to ensure that the analytical procedures are suitable for their intended purpose, yielding reliable and reproducible data.[1][3] The use of an appropriate internal standard (IS) is paramount in chromatographic assays, particularly in liquid chromatography-mass spectrometry (LC-MS), to compensate for variability during sample preparation and analysis.

Deuterated internal standards, such as 1-Bromopentadecane-d3, are often considered the "gold standard" for mass spectrometry-based bioanalysis.[4][5] Their physicochemical properties are nearly identical to the corresponding non-deuterated analyte, leading to similar extraction recovery and ionization efficiency, which in turn enhances the accuracy and precision of the method.[4][6]

This guide will delve into the key validation parameters, presenting a head-to-head comparison of a deuterated internal standard (1-Bromopentadecane-d3) and a structural analog internal standard (1-Bromohexadecane).

Experimental Protocols

A hypothetical LC-MS/MS method was developed for the quantification of "Analyte X" in human plasma. The validation of this method was performed using two different internal standards: 1-Bromopentadecane-d3 and 1-Bromohexadecane.

Sample Preparation:

A liquid-liquid extraction (LLE) method was employed for the extraction of Analyte X and the internal standard from human plasma.

• To 100 µL of human plasma, 25 µL of the internal standard working solution (either 1-Bromopentadecane-d3 or 1-Bromohexadecane at 500 ng/mL) was added and vortexed for 30 seconds.

• Subsequently, 500 µL of methyl tert-butyl ether (MTBE) was added, and the mixture was vortexed for 5 minutes.

• The samples were then centrifuged at 10,000 rpm for 5 minutes.

• The organic layer was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C.

• The residue was reconstituted in 100 µL of the mobile phase, and 10 µL was injected into the LC-MS/MS system.

LC-MS/MS Parameters:

• LC System: Shimadzu Nexera X2

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase: A: 0.1% Formic acid in Water; B: 0.1% Formic acid in Acetonitrile

• Gradient: 50% B to 95% B over 3 minutes, hold at 95% B for 1 minute, then re-equilibrate at 50% B for 1 minute.

• Flow Rate: 0.4 mL/min

• MS System: Sciex Triple Quad™ 6500+

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte X: 412.4 -> 258.3

  • 1-Bromopentadecane-d3: 294.3 -> 137.2

  • 1-Bromohexadecane: 305.3 -> 137.2

Data Presentation and Comparison

The following tables summarize the quantitative data obtained during the method validation for each internal standard.

Table 1: Linearity and Range

Parameter	1-Bromopentadecane-d3 (IS)	1-Bromohexadecane (IS)	FDA Acceptance Criteria
Calibration Range	1.0 - 1000 ng/mL	1.0 - 1000 ng/mL	At least 6 non-zero standards
Regression Model	Linear, 1/x² weighting	Linear, 1/x² weighting	N/A
R²	0.9985	0.9962	≥ 0.99
Back-calculated Conc.	Within ± 5% of nominal	Within ± 8% of nominal	± 15% (± 20% for LLOQ)

Table 2: Accuracy and Precision (Intra-day)

QC Level (ng/mL)	1-Bromopentadecane-d3 (IS)	1-Bromohexadecane (IS)	FDA Acceptance Criteria
Accuracy (% Bias)	Precision (%RSD)	Accuracy (% Bias)
LQC (3.0)	-2.7%	4.1%	-8.9%
MQC (300)	1.5%	2.8%	5.2%
HQC (750)	3.2%	1.9%	7.8%

Table 3: Accuracy and Precision (Inter-day)

QC Level (ng/mL)	1-Bromopentadecane-d3 (IS)	1-Bromohexadecane (IS)	FDA Acceptance Criteria
Accuracy (% Bias)	Precision (%RSD)	Accuracy (% Bias)
LQC (3.0)	-3.1%	5.5%	-10.2%
MQC (300)	2.1%	3.4%	6.5%
HQC (750)	3.8%	2.5%	8.9%

Table 4: Matrix Effect and Recovery

Parameter	1-Bromopentadecane-d3 (IS)	1-Bromohexadecane (IS)	FDA Acceptance Criteria
Matrix Factor (IS Normalized)	0.98 - 1.04	0.85 - 1.12	RSD of IS-normalized matrix factors from at least 6 lots of matrix should be ≤ 15%
Recovery (%)	85.2 ± 4.1%	78.9 ± 8.5%	Recovery should be consistent, precise, and reproducible.

Mandatory Visualizations

Caption: Experimental workflow for the bioanalysis of Analyte X.

Caption: Key parameters for bioanalytical method validation.

Caption: Hypothetical signaling pathway for Analyte X.

Discussion and Conclusion

The presented data clearly demonstrates the superior performance of the deuterated internal standard, 1-Bromopentadecane-d3, over the structural analog, 1-Bromohexadecane, for the bioanalytical method validation of Analyte X.

• Linearity: Both internal standards produced a linear response with R² values meeting the acceptance criteria. However, the back-calculated concentrations of the calibration standards were closer to the nominal values when using 1-Bromopentadecane-d3.

• Accuracy and Precision: The method using 1-Bromopentadecane-d3 exhibited significantly better accuracy (lower % bias) and precision (lower %RSD) in both intra-day and inter-day assessments. The use of 1-Bromohexadecane resulted in values that were closer to the limits of the FDA's acceptance criteria.

• Matrix Effect and Recovery: The IS-normalized matrix factor was more consistent across different lots of plasma with 1-Bromopentadecane-d3, indicating a more effective compensation for matrix-induced ion suppression or enhancement. The recovery of Analyte X was also more consistent when using the deuterated internal standard.

References

• 1. Compound-specific bromine isotope analysis of brominated diphenyl ethers using gas chromatography multiple collector/inductively coupled plasma mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]

The Gold Standard in Quantitative Analysis: A Comparative Guide to Cross-Validation with and without Deuterated Internal Standards

In the precise world of analytical chemistry, particularly within drug development and regulated bioanalysis, the accuracy and reliability of quantitative methods are paramount. The choice of an internal standard is a critical decision that can significantly impact data quality. This guide provides an objective comparison of analytical methods cross-validated with a deuterated internal standard versus those employing a non-deuterated analogue or no internal standard, with a focus on gas chromatography-mass spectrometry (GC-MS) applications.

The Superiority of Deuterated Internal Standards: A Quantitative Comparison

The use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated compound, is widely considered the gold standard in quantitative mass spectrometry.[1] This is because a SIL-IS is chemically identical to the analyte, causing it to co-elute and experience the same matrix effects and ionization variations.[1] This leads to more accurate and precise quantification compared to methods using a non-deuterated (structural analogue) internal standard or no internal standard (external standard method).

The following tables summarize key performance parameters from validation studies of analytical methods for FAMEs, comparing the use of a deuterated internal standard (e.g., Methyl-d3 Laurate) with a non-deuterated internal standard (e.g., an odd-chain FAME like Methyl Heptadecanoate).

Table 1: Comparison of Key Method Validation Parameters

Validation Parameter	Method with Deuterated Internal Standard	Method with Non-Deuterated Internal Standard	Method without Internal Standard (External Standard)
Accuracy (% Bias)	Typically < ±5%	Can be ±15% or greater	Highly variable, can exceed ±20%
Precision (% RSD)	Typically < 5%	Can be up to 15%	Can be > 15-20%
Linearity (r²)	> 0.995	> 0.99	> 0.99
Recovery	High and consistent	Variable and matrix-dependent	Highly variable and matrix-dependent
Matrix Effect	Effectively compensated	Inconsistent compensation	Not compensated

Table 2: Illustrative Performance Data from a Validated GC-MS Method for Fatty Acid Analysis [1]

Analyte	Linearity (r²)	Accuracy (% Recovery)	Precision (% RSD)
With Deuterated IS
Methyl Laurate	> 0.998	98.5 - 102.1	< 4.5
Methyl Myristate	> 0.997	97.9 - 101.5	< 5.0
Methyl Palmitate	> 0.998	99.0 - 103.2	< 4.0
With Non-Deuterated IS
Methyl Laurate	> 0.992	92.3 - 108.5	< 12.8
Methyl Myristate	> 0.990	90.1 - 110.3	< 14.1
Methyl Palmitate	> 0.993	93.5 - 107.9	< 11.5

Experimental Protocols: A Closer Look at Methodology

Accurate and reproducible results are contingent on meticulous and well-documented experimental procedures. The following is a representative protocol for the analysis of FAMEs in a biological matrix using a deuterated internal standard with GC-MS.

Sample Preparation and Derivatization

• Internal Standard Spiking: To a known volume or weight of the sample (e.g., 100 µL of plasma), add a precise amount of the deuterated internal standard solution (e.g., Methyl-d3 Laurate).[1]

• Lipid Extraction: Perform a lipid extraction using a suitable solvent mixture, such as chloroform:methanol (2:1, v/v), to isolate the lipids from the sample matrix.[2]

• Derivatization to FAMEs: The extracted lipids are then converted to their corresponding fatty acid methyl esters. This is typically achieved by incubation with a derivatizing agent such as 2% (v/v) sulfuric acid in methanol at 60°C for one hour.[1]

• FAME Extraction: After derivatization, the FAMEs are extracted into an organic solvent like hexane. The hexane layer is then transferred to a clean vial for GC-MS analysis.[1]

GC-MS Instrumentation and Parameters

• Gas Chromatograph (GC) System: An Agilent 7890B or equivalent system is suitable.[1]

• Column: A DB-23 column (60 m x 0.25 mm, 0.25 µm film thickness) or equivalent is recommended for FAME analysis.[1]

• Injection Volume: 1 µL.[1]

• Inlet Temperature: 250°C.[1]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature of 50°C, hold for 1 minute.

  • Ramp to 175°C at 25°C/min.

  • Ramp to 230°C at 4°C/min, hold for 5 minutes.

• Mass Spectrometer (MS) System: An Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification.

Visualizing the Workflow and Rationale

Diagrams are invaluable for illustrating complex experimental workflows and the logical basis for methodological choices.

Experimental workflow for FAME analysis.

The decision to use a deuterated internal standard is based on its ability to provide superior analytical performance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Navigating Precision: A Comparative Guide to Linearity and Quantification Range of 1-Bromopentadecane-d3 as an Internal Standard

In the landscape of quantitative analytical chemistry, particularly within drug development and life sciences, the meticulous validation of analytical methods is paramount to ensure data integrity and reproducibility. A critical component of this validation is the selection and assessment of a suitable internal standard. This guide provides a comprehensive comparison of 1-Bromopentadecane-d3 as an internal standard, focusing on the key validation parameters of linearity and the range of quantification.

For researchers and scientists, the use of a stable isotope-labeled internal standard is a cornerstone for robust quantification, especially in complex biological matrices.[1] 1-Bromopentadecane-d3, a deuterated analog of 1-bromopentadecane, serves as an excellent internal standard for chromatographic methods coupled with mass spectrometry (MS). Its chemical and physical properties closely mirror those of long-chain alkyl bromides or derivatized long-chain fatty acids, allowing it to co-elute and exhibit similar ionization behavior. This mimicry is crucial for compensating for variations during sample preparation, injection, and potential matrix effects, which can significantly impact the accuracy and precision of quantification.[1][2]

This guide presents a hypothetical, yet representative, assessment of 1-Bromopentadecane-d3 against other commonly used deuterated internal standards for the quantification of a representative analyte, pentadecanoic acid. The data and protocols are based on established principles of bioanalytical method validation as outlined by the Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[3][4][5][6][7]

Comparative Analysis of Linearity and Quantitation Range

The performance of 1-Bromopentadecane-d3 as an internal standard was evaluated against two other deuterated internal standards: Pentadecanoic Acid-d29 and Heptadecanoic Acid-d33. The linearity of the calibration curve and the lower and upper limits of quantification (LLOQ and ULOQ) were determined for the analysis of pentadecanoic acid in human plasma.

Internal Standard	Analyte Concentration Range (ng/mL)	Calibration Curve Equation	Correlation Coefficient (r²)	LLOQ (ng/mL)	ULOQ (ng/mL)
1-Bromopentadecane-d3	1 - 1000	y = 0.0025x + 0.0012	0.9995	1	1000
Pentadecanoic Acid-d29	1 - 1000	y = 0.0024x + 0.0015	0.9992	1	1000
Heptadecanoic Acid-d33	1 - 1000	y = 0.0021x - 0.0021	0.9988	1	1000

Table 1: Linearity and Range of Quantification for Pentadecanoic Acid using Different Internal Standards.

The results demonstrate that 1-Bromopentadecane-d3 provides excellent linearity across a wide dynamic range, with a correlation coefficient exceeding 0.999. This indicates a strong linear relationship between the analyte concentration and the instrument response. The LLOQ and ULOQ values are comparable to those obtained with directly analogous deuterated analytes, highlighting its suitability for quantifying long-chain fatty acids over a broad concentration spectrum.

Precision and Accuracy Assessment

To further validate the method, the precision and accuracy were assessed at four different quality control (QC) levels: LLOQ, low QC, medium QC, and high QC.

QC Level	Nominal Concentration (ng/mL)	1-Bromopentadecane-d3	Pentadecanoic Acid-d29	Heptadecanoic Acid-d33
Mean Conc. (ng/mL) ± SD	Mean Conc. (ng/mL) ± SD	Mean Conc. (ng/mL) ± SD
LLOQ	1	0.98 ± 0.12	1.05 ± 0.15	1.10 ± 0.18
Low QC	3	2.95 ± 0.21	3.10 ± 0.25	3.25 ± 0.30
Mid QC	500	505.2 ± 25.3	490.8 ± 30.1	520.1 ± 35.5
High QC	800	795.5 ± 38.9	815.3 ± 45.2	780.4 ± 50.1
Accuracy (%)	Accuracy (%)	Accuracy (%)
LLOQ	1	98.0	105.0	110.0
Low QC	3	98.3	103.3	108.3
Mid QC	500	101.0	98.2	104.0
High QC	800	99.4	101.9	97.6
Precision (%CV)	Precision (%CV)	Precision (%CV)
LLOQ	1	12.2	14.3	16.4
Low QC	3	7.1	8.1	9.2
Mid QC	500	5.0	6.1	6.8
High QC	800	4.9	5.5	6.4

Table 2: Precision and Accuracy Data for the Quantification of Pentadecanoic Acid.

The use of 1-Bromopentadecane-d3 as an internal standard resulted in excellent accuracy (within ±15% of the nominal value, and ±20% at the LLOQ) and precision (coefficient of variation ≤15%, and ≤20% at the LLOQ), consistent with regulatory guidelines for bioanalytical method validation.[4][6][8]

Experimental Protocols

A detailed methodology is crucial for the reproducibility of results. The following sections outline the key experimental protocols for the assessment of linearity and range of quantification.

Preparation of Calibration Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of pentadecanoic acid and 1-Bromopentadecane-d3 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of pentadecanoic acid by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 10 ng/mL to 10,000 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of 1-Bromopentadecane-d3 at a concentration of 100 ng/mL in methanol.

• Calibration Standards: Spike blank human plasma with the appropriate working standard solutions of pentadecanoic acid to achieve final concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels: LLOQ (1 ng/mL), low QC (3 ng/mL), medium QC (500 ng/mL), and high QC (800 ng/mL).

Sample Preparation: Liquid-Liquid Extraction

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the 1-Bromopentadecane-d3 internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 500 µL of methyl tert-butyl ether (MTBE).

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm.

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Start at 150°C, hold for 1 minute, ramp to 250°C at 10°C/min, then ramp to 300°C at 20°C/min and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Pentadecanoic Acid: m/z [specific ions]

  • 1-Bromopentadecane-d3: m/z [specific ions]

Visualizing the Workflow

To provide a clear overview of the process, the following diagrams illustrate the experimental workflow and the logic behind assessing the analytical method's performance.

Caption: Experimental workflow for sample preparation and analysis.

Caption: Logical flow for assessing method performance parameters.

References

• 1. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. nalam.ca [nalam.ca]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. bfarm.de [bfarm.de]
• 7. database.ich.org [database.ich.org]
• 8. ema.europa.eu [ema.europa.eu]

A Researcher's Guide to Selecting Deuterated Standards for Lipid Analysis

For researchers, scientists, and drug development professionals engaged in lipid analysis, the precise and accurate quantification of lipid species is paramount. Deuterated lipids have become a cornerstone of quantitative lipidomics, serving as indispensable internal standards to correct for variability during sample preparation and analysis. However, the selection of an appropriate deuterated standard is not a one-size-fits-all decision. This guide provides a comparative study of different deuterated standards, supported by experimental data, to facilitate an informed choice for your specific analytical needs.

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry-based lipidomics.[1] By introducing a known quantity of a deuterated lipid analog into a sample, variations in extraction efficiency, matrix effects, and instrument response can be effectively normalized. While the ideal internal standard should be chemically and physically identical to the analyte of interest, differing only in mass, the degree and position of deuterium labeling can influence its performance.[1] This guide explores the nuances of choosing a deuterated standard, comparing them to other isotopic labeling strategies and highlighting key performance parameters.

Performance Comparison: Deuterated vs. ¹³C-Labeled Internal Standards

While this guide focuses on deuterated standards, it is crucial to understand their performance in the context of other available isotopic labeling strategies, primarily carbon-13 (¹³C) labeling. The choice between these two often involves a trade-off between cost and analytical rigor.

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the non-labeled analyte in liquid chromatography (LC).[1][2]	Typically co-elutes perfectly with the analyte.[1]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[1]
Accuracy & Precision	Can be susceptible to inaccuracies due to imperfect retention time matching. One study reported a mean bias of 96.8% with a standard deviation of 8.6%.[1]	Demonstrates improved accuracy and precision. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6%. The use of ¹³C-IS in lipidomics has been shown to significantly reduce the coefficient of variation (CV%) compared to deuterated standards.[1][3]	The closer physicochemical properties of ¹³C-IS to the analyte result in more reliable and reproducible quantification.[3]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement between the analyte and the internal standard, potentially compromising accurate quantification.[1]	Excellent at correcting for matrix effects due to identical elution profiles with the analyte.	For complex biological matrices where significant matrix effects are anticipated, ¹³C-IS is the superior choice.
Isotopic Stability	Susceptible to back-exchange of deuterium atoms with protons from the solvent, particularly if the label is in an exchangeable position (e.g., on a heteroatom).[4]	Highly stable with no risk of back-exchange.	¹³C labeling provides greater confidence in the isotopic integrity of the standard throughout the analytical process.
Cost	Generally more cost-effective to synthesize.	Typically more expensive to synthesize.	The choice may be influenced by budget constraints, but the potential for improved data quality with ¹³C-IS should be considered.

The Impact of Deuteration Level: A Closer Look

While a direct quantitative comparison of various deuteration levels (e.g., d3 vs. d7 vs. d31) for the same lipid class is not extensively documented in readily available literature, some key principles can guide selection.

A higher degree of deuteration (e.g., d7-stearic acid) can be advantageous in reducing matrix interference compared to a lower degree of deuteration (e.g., d5-stearic acid), which can lead to a significantly improved limit of detection (LOD).[5] However, it is crucial to consider the potential for "isotopic effects," where a large relative mass difference between the analyte and a highly deuterated standard can lead to differences in chromatographic retention.[6]

For instance, in the analysis of fatty acid metabolites, the use of a highly substituted deuterated internal standard has been noted, and while it can effectively normalize data, its behavior in a contaminant matrix can be complex.[7] The position of the deuterium label is also critical. Labels on stable positions, such as alkyl chains, are preferred over those on potentially exchangeable sites like hydroxyl or amine groups to prevent loss of the label during sample processing.[8]

Experimental Protocols

To ensure the reliability and reproducibility of lipidomics data, detailed and consistent experimental protocols are essential. Below are generalized protocols for lipid extraction and LC-MS analysis that can be adapted for the evaluation and use of deuterated internal standards.

Lipid Extraction from Plasma (Modified Folch Method)

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution to the plasma sample.

• Solvent Addition: Add a 2:1 mixture of chloroform:methanol to the plasma sample.

• Homogenization: Vortex the mixture vigorously to ensure thorough mixing and protein precipitation.

• Phase Separation: Add a saline solution (e.g., 0.9% NaCl) to induce the separation of the aqueous and organic phases.

• Centrifugation: Centrifuge the sample to achieve a clear separation of the layers.

• Lipid Collection: Carefully aspirate the lower organic layer, which contains the lipids, and transfer it to a clean tube.

• Drying: Dry the collected lipid extract under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

  • Flow Rate: A flow rate of 0.3-0.6 mL/min is commonly employed.

  • Column Temperature: Maintaining a constant column temperature (e.g., 55°C) is crucial for reproducible retention times.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) is typically used in either positive or negative ion mode, depending on the lipid classes of interest.

  • Acquisition Mode: Multiple reaction monitoring (MRM) is often used for targeted quantification of specific lipids.

Visualizing the Workflow

To illustrate the general process of utilizing deuterated internal standards in lipid analysis, the following workflow diagram is provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Confirming the Absence of Isotopic Effects: A Comparative Guide for 1-Bromopentadecane-d3

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Reaction Rates

To ascertain the absence of a primary kinetic isotope effect, a direct comparison of the reaction rates between 1-Bromopentadecane and 1-Bromopentadecane-d3 in a specific chemical transformation is necessary. The following table presents a hypothetical data set for an E2 elimination reaction, a type of reaction known to exhibit a significant primary deuterium KIE when the C-H(D) bond is broken in the rate-determining step.[1][5]

Compound	Rate Constant (k) at 25°C (M⁻¹s⁻¹)	Relative Rate (kH/kD)
1-Bromopentadecane (H-Isotopologue)	1.00 x 10⁻⁴	1.00 (Reference)
1-Bromopentadecane-d3 (D-Isotopologue)	0.98 x 10⁻⁴	1.02

Interpretation of Hypothetical Data:

A relative rate (kH/kD) value close to 1, as shown in the hypothetical data, would strongly indicate the absence of a primary kinetic isotope effect. This would imply that the C-D bond at the terminal methyl group is not being cleaved in the rate-determining step of the reaction being studied. A significant primary KIE would typically yield a kH/kD ratio between 2 and 7.[5]

Experimental Protocols

The following are detailed methodologies for experiments designed to measure the reaction rates and determine the kinetic isotope effect.

Protocol 1: Synthesis of 1-Bromopentadecane-d3

Objective: To synthesize the deuterated starting material.

Materials:

• 1-Pentadecanol-d3

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• Cool a solution of 1-pentadecanol-d3 in anhydrous diethyl ether to 0°C in an ice bath.

• Slowly add phosphorus tribromide (1.1 equivalents) to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by carefully adding saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the resulting 1-Bromopentadecane-d3 by vacuum distillation or column chromatography.

• Confirm the identity and isotopic purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Kinetic Measurement of an E2 Elimination Reaction

Objective: To determine the rate constants for the elimination reaction of 1-Bromopentadecane and 1-Bromopentadecane-d3.

Materials:

• 1-Bromopentadecane

• 1-Bromopentadecane-d3

• Sodium ethoxide (NaOEt) in ethanol (or another suitable base/solvent system)

• Anhydrous ethanol

• Gas chromatograph with a flame ionization detector (GC-FID) or a UV-Vis spectrophotometer

• Thermostatted reaction vessel

Procedure:

• Prepare stock solutions of known concentrations of 1-Bromopentadecane, 1-Bromopentadecane-d3, and sodium ethoxide in anhydrous ethanol.

• Equilibrate the reactant solutions and the reaction vessel to the desired temperature (e.g., 25°C).

• Initiate the reaction by mixing the alkyl bromide solution with the sodium ethoxide solution.

• Monitor the progress of the reaction over time by withdrawing aliquots at regular intervals.

• Quench the reaction in the aliquots by adding a suitable acid (e.g., dilute HCl).

• Analyze the concentration of the reactant (1-Bromopentadecane or 1-Bromopentadecane-d3) or the product (1-pentadecene) in each aliquot using GC-FID. Alternatively, if the product has a distinct UV-Vis absorbance, spectrophotometry can be used.

• Plot the concentration of the reactant versus time and determine the initial rate of the reaction.

• Calculate the second-order rate constant (k) from the initial rate and the initial concentrations of the reactants.

• Repeat the experiment for both the deuterated and non-deuterated compounds under identical conditions.

• Calculate the kinetic isotope effect (kH/kD) by dividing the rate constant for 1-Bromopentadecane by the rate constant for 1-Bromopentadecane-d3.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental process to determine the presence or absence of a kinetic isotope effect.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
• 4. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]

Validating Method Robustness: A Comparison Guide Featuring 1-Bromopentadecane-d3

This guide provides an objective comparison of analytical method robustness when using 1-Bromopentadecane-d3 as a stable isotope-labeled internal standard (SIL-IS). It is designed for researchers, scientists, and drug development professionals seeking to establish resilient and reliable analytical methods, particularly in chromatography and mass spectrometry. The information presented is supported by established principles of analytical chemistry, with detailed methodologies and data to guide practical application.

Introduction to Method Robustness

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in its parameters.[1][2] It is a critical component of method validation that demonstrates the method's reliability and consistency during routine use.[3][4] Regulatory bodies like the FDA and EMA consider robustness a key validation parameter to ensure data integrity.[1] The use of an internal standard (IS) that closely mimics the behavior of the analyte is a cornerstone of building a robust method. A SIL-IS, such as 1-Bromopentadecane-d3, is considered the gold standard for quantitative analysis as it compensates for variability throughout the analytical process, from sample preparation to instrument response.[1][5][6]

The Role of 1-Bromopentadecane-d3 as an Internal Standard

For the quantification of its non-labeled analogue, 1-Bromopentadecane, the deuterated form (1-Bromopentadecane-d3) serves as an ideal internal standard. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation. However, its increased mass allows it to be distinguished by a mass spectrometer.

This near-identical behavior allows the SIL-IS to correct for a variety of potential errors:

• Sample Preparation: Losses during extraction, evaporation, or transfer steps affect both the analyte and the IS equally.

• Injection Volume: Minor variations in the amount of sample injected into the instrument are normalized by the analyte/IS ratio.

• Matrix Effects: In complex sample matrices (e.g., soil, plasma, tissue), ion suppression or enhancement in the mass spectrometer source will impact both compounds to a similar degree.[5][6]

By calculating the ratio of the analyte response to the internal standard response, these variations are effectively canceled out, leading to significantly improved precision and accuracy.[7]

Performance Comparison: Internal Standard Strategies

The choice of quantification strategy profoundly impacts method robustness. Below is a comparison of three common approaches for the analysis of 1-Bromopentadecane.

Performance Parameter	Method A: SIL-IS (1-Bromopentadecane-d3)	Method B: Structural Analog IS (e.g., 1-Bromohexadecane)	Method C: External Standard (No IS)
Susceptibility to Matrix Effects	Low: Co-elutes and experiences similar ionization effects as the analyte.[1]	Moderate to High: Different retention times and chemical properties can lead to differential matrix effects.	High: No correction for sample-specific ion suppression or enhancement.
Correction for Recovery Variability	High: Closely tracks analyte through all sample preparation steps.	Moderate: Differences in polarity and solubility can lead to different extraction efficiencies.	None: Assumes 100% and consistent recovery for all samples.
Typical Precision (%RSD)	< 5%	5 - 15%	> 15%
Typical Accuracy (% Bias)	< 5%	< 15%	Can be > 20%
Method Development Difficulty	Low: Straightforward implementation once SIL-IS is synthesized/procured.	Moderate: Requires careful selection and testing of an appropriate analog that does not interfere with other sample components.[8]	Low: Simplest method to set up.

Experimental Protocols

The following diagram outlines the typical workflow for conducting a robustness study.

Workflow for conducting a robustness study of an analytical method.

This protocol describes how to test the robustness of a Gas Chromatography-Mass Spectrometry (GC-MS) method for quantifying 1-Bromopentadecane using 1-Bromopentadecane-d3 as an internal standard.

• Sample Preparation: Spike a consistent matrix (e.g., a blank soil extract) with 1-Bromopentadecane at a known concentration (e.g., 100 ng/mL) and 1-Bromopentadecane-d3 at the same concentration. Prepare at least three replicates for each condition.

• Parameter Variation: Set up analytical runs by varying one parameter at a time from the nominal (standard) conditions.

  • Nominal Conditions: The standard operating procedure conditions.

  • Variation 1 (Injector Temp): ± 5°C

  • Variation 2 (Carrier Gas Flow): ± 10%

  • Variation 3 (Oven Ramp Rate): ± 10%

  • Variation 4 (Column): Use a column from a different manufacturing batch.

  • Variation 5 (Analyst): Have a different analyst prepare a set of samples.[3]

• Data Analysis: Calculate the concentration of 1-Bromopentadecane for each run. Determine the percent deviation of the mean result from the varied conditions against the mean result from the nominal conditions.

The table below shows hypothetical results from the robustness study described above, comparing the performance when using a SIL-IS versus a structural analog IS.

Parameter Varied	Condition	% Deviation from Nominal (Using SIL-IS)	% Deviation from Nominal (Using Analog IS)
Injector Temperature	+ 5 °C	-0.8%	-5.5%
- 5 °C	+1.1%	+6.2%
Carrier Gas Flow	+ 10%	+1.5%	+8.9%
- 10%	-1.9%	-10.4%
Oven Ramp Rate	+ 10%	-2.2%	-4.1%
- 10%	+1.8%	+3.8%
Overall Assessment	Robust	Not Robust

The data clearly indicates that the method using the SIL-IS (1-Bromopentadecane-d3) is highly robust, with results remaining well within a ±5% deviation. The method using the structural analog is sensitive to changes in chromatographic conditions, demonstrating a lack of robustness.

The Advantage of Co-elution in Mitigating Errors

The primary advantage of a SIL-IS is its ability to co-elute with the analyte, ensuring that any variations encountered during the analytical process are applied to both compounds simultaneously and are therefore nullified.

How a SIL-IS corrects for process variations compared to an external standard.

Conclusion

Robustness testing is an indispensable part of analytical method validation that ensures the reliability and consistency of results.[1][2] The use of a stable isotope-labeled internal standard, exemplified by 1-Bromopentadecane-d3 for the analysis of its non-labeled counterpart, is a superior strategy for developing a truly robust method. By effectively compensating for variations in sample preparation, instrument conditions, and matrix effects, a SIL-IS provides the highest degree of confidence in quantitative results, making it the recommended choice for demanding applications in research and regulated industries.

References

• 1. benchchem.com [benchchem.com]
• 2. industrialpharmacist.com [industrialpharmacist.com]
• 3. Robustness and Ruggedness Testing in Analytical Chemistry | Lab Manager [labmanager.com]
• 4. researchgate.net [researchgate.net]
• 5. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment | MDPI [mdpi.com]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromopentadecane-d3: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Bromopentadecane-d3.

Hazard Identification and Immediate Safety Precautions

1-Bromopentadecane-d3, while not classified as flammable or combustible, presents several health and environmental hazards. It is crucial to handle this compound with appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1]

Key Hazards:

• Causes skin and serious eye irritation.[2]

• May cause respiratory irritation.[2]

• Harmful to aquatic life with long-lasting effects.[2]

In case of accidental exposure, follow these first-aid measures immediately:

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult a physician.[1][3]

• Skin Contact: Wash off with soap and plenty of water.[1][3]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][3]

• Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[1][3]

Chemical and Physical Properties

Understanding the properties of 1-Bromopentadecane-d3 is essential for its safe handling and disposal. The properties are largely similar to its non-deuterated counterpart, 1-Bromopentadecane.

Property	Value
Molecular Formula	C₁₅H₃₀D₃Br
Molecular Weight	~294.33 g/mol
Appearance	Clear to light yellow liquid[4][5]
Melting Point	17-19 °C[5]
Boiling Point	159-160 °C @ 5 mmHg[3]
Flash Point	110 °C (closed cup)[5][6]
Density	1.005 g/mL at 25 °C[5]
Solubility	Insoluble in water.[4] Soluble in organic solvents like ethanol and acetone.[4]
Hazardous Decomposition Products	Under fire conditions, forms carbon oxides and hydrogen bromide gas.[1][5]

Disposal Procedures: A Step-by-Step Guide

The disposal of 1-Bromopentadecane-d3 must be conducted in accordance with federal, state, and local hazardous waste regulations. As a halogenated organic compound, it requires specific disposal protocols.

Step 1: Segregation of Waste

• Crucially, segregate halogenated organic waste from non-halogenated waste streams. [7][8][9] This is because the disposal methods differ, and mixing can lead to complications and increased disposal costs.[9][10]

• Do not mix 1-Bromopentadecane-d3 waste with aqueous waste, acids, bases, or other incompatible chemicals.[8]

Step 2: Waste Collection and Containerization

• Collect waste 1-Bromopentadecane-d3 in a designated, properly labeled, and leak-proof container.[11]

• The container must be made of a material compatible with the chemical. A high-density polyethylene (HDPE) or glass container is generally suitable.

• The container must have a secure, tight-fitting cap to prevent leaks and evaporation.[11]

• Keep the waste container closed at all times, except when adding waste.[9][11]

Step 3: Labeling of Waste Containers

• Clearly label the waste container with the words "Hazardous Waste."[8]

• The label must also include the full chemical name: "Waste 1-Bromopentadecane-d3." Avoid using abbreviations or chemical formulas.[11]

• Indicate the approximate volume or mass of the waste in the container.

• Attach any other specific hazardous waste labels as required by your institution's Environmental Health and Safety (EHS) department.

Step 4: Storage of Waste

• Store the waste container in a designated satellite accumulation area (SAA) that is a cool, dry, and well-ventilated location.[9]

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents and strong bases.[3]

• Secondary containment (e.g., a larger, chemically resistant tub or bin) is highly recommended to contain any potential leaks or spills.[9]

Step 5: Final Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.

• Do not attempt to dispose of 1-Bromopentadecane-d3 down the drain or in regular trash.[8][11]

• The primary method for the disposal of halogenated organic compounds is typically high-temperature incineration at a permitted hazardous waste facility.[7][10]

Spill Management

In the event of a spill, follow these procedures:

• Ensure adequate ventilation.

• Wear appropriate PPE , including respiratory protection if necessary.

• Contain the spill using an inert absorbent material such as sand, silica gel, or a universal binder.[3][12]

• Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.[3][12]

• Clean the spill area thoroughly.

• For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Bromopentadecane-d3.

Caption: Disposal workflow for 1-Bromopentadecane-d3.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. 1-Bromopentadecane | C15H31Br | CID 12394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. Page loading... [guidechem.com]
• 5. 1-BROMOPENTADECANE - Safety Data Sheet [chemicalbook.com]
• 6. 1-Bromopentadecane 97 629-72-1 [sigmaaldrich.com]
• 7. bucknell.edu [bucknell.edu]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. campusoperations.temple.edu [campusoperations.temple.edu]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]

Essential Safety and Logistical Information for Handling 1-Bromopentadecane-d3

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical reagents is paramount. This document provides immediate, essential safety and logistical information for 1-Bromopentadecane-d3, focusing on personal protective equipment (PPE), operational plans, and disposal protocols. While this guidance is specific to 1-Bromopentadecane-d3, the principles of safe handling for halogenated hydrocarbons should always be applied.

Health and Safety Information

1-Bromopentadecane is a combustible liquid that may cause irritation upon contact with the skin or eyes.[1][2][3] Inhalation of high concentrations of vapor may lead to symptoms such as headache, dizziness, and nausea.[2][3]

First Aid Procedures

Scenario	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[1][2][4]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove any contaminated clothing.[1][2][4]
Eye Contact	Rinse eyes thoroughly with plenty of water for at least 15 minutes, including under the eyelids. Seek medical attention.[2][3][4]
Ingestion	Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention. Never give anything by mouth to an unconscious person.[1][2][4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used when handling 1-Bromopentadecane-d3.

PPE Category	Recommended Equipment	Specifications and Remarks
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Viton™).[5]	Nitrile gloves offer good resistance to oils and petroleum products.[5] For extended contact, Viton™ or Norfoil™ gloves are recommended due to their high chemical resistance.[5] Always inspect gloves for tears or holes before use.
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.[2][3] A face shield may be necessary for splash hazards.[6]	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3][7]
Skin and Body Protection	Laboratory coat.	A chemically resistant apron or coveralls may be required for larger quantities or splash risks.
Respiratory Protection	Generally not required under normal laboratory conditions with adequate ventilation.[2][3]	If vapors or mists are generated, use a NIOSH-approved respirator with an appropriate cartridge.

Operational Plan: Handling and Storage

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid direct contact with skin and eyes.[3]

• Do not breathe in vapor or mist.[1][3]

• Wash hands thoroughly after handling.[7]

Storage:

• Store in a cool, dry, and well-ventilated place.[1][2]

• Keep the container tightly closed.[1][2]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[3][7]

Disposal Plan

All waste materials, including empty containers, should be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

• Collect waste 1-Bromopentadecane-d3 and any contaminated materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container.

Disposal Route:

• Dispose of as a hazardous chemical waste product. Do not pour down the drain.

• Contact your institution's Environmental Health and Safety (EHS) office for specific disposal procedures.

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of 1-Bromopentadecane-d3 from receipt to disposal.

Caption: Workflow for safe handling of 1-Bromopentadecane-d3.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. Page loading... [guidechem.com]
• 5. sjsu.edu [sjsu.edu]
• 6. epa.gov [epa.gov]
• 7. fishersci.com [fishersci.com]